Ethyl 3-amino-4,4,4-trifluorocrotonate

Core Science & Biosynthesis

Strategic Utilization of Ethyl 3-amino-4,4,4-trifluorocrotonate in Advanced Chemical Synthesis

Executive Summary

In the contemporary landscape of medicinal chemistry and agrochemical development, the strategic incorporation of fluorine atoms into molecular architectures is a critical driver of drug efficacy and metabolic stability. Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS: 372-29-2) —also known as ethyl 3-amino-4,4,4-trifluoro-2-butenoate—has emerged as a premier fluorinated building block[1][2]. Featuring a highly reactive enamine moiety and a strongly electron-withdrawing trifluoromethyl (-CF3) group, this bifunctional reagent serves as a direct pathway for synthesizing complex trifluoromethyl-substituted heterocycles[3][4].

As a Senior Application Scientist, I have designed this technical guide to provide researchers and drug development professionals with a deep mechanistic understanding of this compound. This whitepaper details its physicochemical profile, self-validating synthetic protocols, and its application in constructing advanced therapeutic and crop protection agents.

Physicochemical Profiling and Safety Data

Understanding the quantitative properties of Ethyl 3-amino-4,4,4-trifluorocrotonate is essential for optimizing reaction conditions and ensuring laboratory safety. The presence of the -CF3 group significantly lowers the electron density of the adjacent double bond, altering its reactivity profile compared to non-fluorinated enamines[4].

Table 1: Quantitative Physicochemical and Safety Profile

Parameter	Value	Mechanistic Causality / Operational Impact
Molecular Formula	C6H8F3NO2	Dictates the stoichiometric baseline for downstream cyclization reactions[5][6].
Molecular Weight	183.13 g/mol	Standardizes mass-to-molar conversions in high-throughput screening[5][7].
Physical State	Clear liquid to white solid	Melting point spans 22–26 °C; ambient laboratory temperatures dictate its handling state[1][8].
Boiling Point	55–56 °C (15 mmHg)	Requires vacuum distillation for purification to prevent thermal degradation of the enamine[1].
Density	1.245 g/mL at 25 °C	High density is characteristic of heavily fluorinated organics, affecting phase separations[1][7].
Refractive Index	1.421–1.425	Provides a rapid, non-destructive metric for assessing bulk purity during liquid handling[1][7].
Safety / GHS	H302, H312, H319, H335	Acute toxicity (oral/dermal) and respiratory irritation necessitate ABEK respirator and standard PPE[1][7].

Synthetic Methodology: Preparation of the Building Block

The industrial and laboratory-scale synthesis of Ethyl 3-amino-4,4,4-trifluorocrotonate relies on a robust two-step process: a directed Claisen condensation followed by an amination reaction[3][9].

Protocol 1: Synthesis via Claisen Condensation and Amination

Phase 1: Directed Claisen Condensation

• Preparation: In a flame-dried, argon-purged reaction vessel, suspend 1.1 equivalents of sodium ethoxide (NaOEt) in anhydrous ethanol.

• Addition: Slowly add a stoichiometric mixture of ethyl trifluoroacetate and ethyl acetate dropwise at 0 °C. Stir for 4 hours, then warm to room temperature.

• Mechanistic Causality: Why use NaOEt instead of NaOH? Hydroxide bases would irreversibly hydrolyze the esters into carboxylic acids. NaOEt matches the ester's alkyl group, preventing transesterification. Furthermore, the pKa difference ensures that ethyl acetate is selectively deprotonated to form the enolate, which subsequently attacks the highly electrophilic carbonyl of ethyl trifluoroacetate[3].

• Self-Validating System: Reaction progress is validated via GC-MS. The formation of the intermediate, ethyl 4,4,4-trifluoroacetoacetate, is confirmed by the complete disappearance of the starting ester peaks.

Phase 2: Amination and Dehydration

• Setup: Transfer the purified ethyl 4,4,4-trifluoroacetoacetate to a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Reaction: Add 1.5 equivalents of ammonium acetate (NH4OAc) dissolved in toluene. Heat the mixture to reflux (approx. 110 °C).

• Mechanistic Causality: Ammonium acetate is a strategic choice; it serves a dual purpose by acting as a mild acid catalyst to activate the ketone carbonyl while providing the necessary ammonia nucleophile. Toluene is utilized because it forms a minimum-boiling azeotrope with water[3].

• Self-Validating System: The Dean-Stark trap provides immediate, visual macroscopic validation. As the amination proceeds, water is generated and azeotropically distilled. The reaction is definitively complete when water ceases to accumulate in the trap, exploiting Le Chatelier's principle to drive the equilibrium entirely toward the enamine product.

Application Workflows: Constructing Trifluoromethylated Heterocycles

Ethyl 3-amino-4,4,4-trifluorocrotonate is highly prized for its ability to act as both a nucleophile and an electrophile in cyclization reactions, making it an ideal precursor for 4-trifluoromethyl-1,3-oxazin-6-ones, pyrazoles, and 4-quinolinone derivatives[4][7].

Protocol 2: Synthesis of 4-Trifluoromethyl-1,3-oxazin-6-ones

• N-Acylation: Dissolve ethyl 3-amino-4,4,4-trifluorocrotonate in anhydrous dichloromethane (DCM). Add 1.2 equivalents of diisopropylethylamine (DIPEA). Cool the system to 0 °C.

• Electrophile Addition: Add the desired acyl chloride dropwise over 30 minutes.

  • Mechanistic Causality: The enamine nitrogen is less nucleophilic than a standard aliphatic amine due to the electron-withdrawing pull of the -CF3 group[4]. However, maintaining a low temperature and using a non-nucleophilic base (DIPEA) prevents unwanted O-acylation, ensuring strict regioselectivity for N-acylation. DIPEA scavenges the HCl byproduct, preventing protonation of the enamine.

• Cyclodehydration: Remove the DCM under reduced pressure, replace it with toluene, add a dehydrating agent (e.g., POCl3), and heat to reflux.

  • Mechanistic Causality: The ester carbonyl oxygen attacks the newly formed amide carbonyl, eliminating ethanol/water. The thermodynamic driving force is the formation of the highly stable, conjugated 1,3-oxazin-6-one ring system[7].

Logical Workflow Visualization

Synthetic and application pathway of Ethyl 3-amino-4,4,4-trifluorocrotonate in heterocycle design.

Mechanistic Insights in Drug Design: The Pharmacokinetic Impact

For drug development professionals and agrochemical engineers, the ultimate value of Ethyl 3-amino-4,4,4-trifluorocrotonate lies in the pharmacokinetic enhancements provided by the trifluoromethyl group[5][10].

Table 2: Pharmacokinetic Impact of CF3 Substitution

Parameter	Unsubstituted Analog	CF3-Substituted Analog	Mechanistic Causality
Lipophilicity (LogP)	Moderate	High	The bulky, non-polar CF3 group increases lipid membrane permeability, which is critical for blood-brain barrier penetration in neurological drugs[5].
Metabolic Stability	Susceptible to CYP450	Highly Resistant	The exceptionally strong C-F bonds block cytochrome P450-mediated oxidative metabolism at the substitution site, extending the API's half-life[3][5].
Target Binding Affinity	Baseline	Enhanced	Fluorine atoms can participate in orthogonal multipolar interactions with protein backbones, increasing target selectivity[5].
Agrochemical Efficacy	Standard	Superior	In crop protection, the CF3 signature modifies biological pathways in pests, allowing for higher efficacy at lower regulatory dosages[4][5].

Conclusion

Ethyl 3-amino-4,4,4-trifluorocrotonate remains a cornerstone of modern fluorination technology[4]. By providing a stable, bifunctional, and highly regioselective source of the trifluoromethyl moiety, it enables the synthesis of next-generation pharmaceuticals and sustainable agrochemicals. Mastery of its unique electronic properties and self-validating synthetic protocols is essential for any advanced synthetic laboratory.

References

• Eastfine. "2026 Strategic Industrial Profile of Ethyl 3-amino-4,4,4-trifluoro-2-butenoate." Eastfine. Available at: [Link]

• NIST WebBook. "Ethyl 3-amino-4,4,4-trifluorocrotonate." National Institute of Standards and Technology. Available at: [Link]

• Google Patents. "CN105985253A - Method for preparing 3-amino-4,4,4-trifluorocrotonate." Google Patents.

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An In-depth Technical Guide to the Solubility of Ethyl 3-amino-4,4,4-trifluorocrotonate in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 3-amino-4,4,4-trifluorocrotonate, a key building block in pharmaceutical and agrochemical synthesis.[1] The document is structured to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical methodologies for determining and understanding the solubility of this fluorinated compound. While specific quantitative solubility data for Ethyl 3-amino-4,4,4-trifluorocrotonate across a broad range of organic solvents is not extensively available in public literature, this guide furnishes a robust experimental protocol based on the isothermal saturation method coupled with gravimetric analysis to enable researchers to generate this critical data. Furthermore, it delves into the molecular-level factors influencing solubility, with a particular focus on the role of the trifluoromethyl group.

Introduction: The Significance of Ethyl 3-amino-4,4,4-trifluorocrotonate and its Solubility

Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS No. 372-29-2) is a versatile intermediate in organic synthesis, primarily utilized in the preparation of fluorinated amino acids, heterocyclic compounds, and other bioactive molecules.[1][2] Its trifluoromethyl group imparts unique properties to the parent molecule, often enhancing metabolic stability, binding affinity, and lipophilicity in drug candidates.[3][4]

The solubility of a compound is a critical physicochemical parameter that profoundly influences its application in various scientific and industrial processes, including:

• Reaction Kinetics and Yield: The rate and efficiency of chemical reactions are often dependent on the concentration of reactants in the solution phase.

• Purification and Crystallization: Understanding solubility is fundamental for developing effective crystallization and purification protocols.

• Formulation Development: In the pharmaceutical industry, the solubility of an active pharmaceutical ingredient (API) dictates its bioavailability and the choice of formulation strategies.

• Analytical Method Development: Solubility data is essential for selecting appropriate solvents and conditions for analytical techniques such as chromatography.

Given the importance of Ethyl 3-amino-4,4,4-trifluorocrotonate in synthetic chemistry, a thorough understanding of its solubility in various organic solvents is paramount for its effective utilization. This guide aims to bridge the current gap in readily available quantitative solubility data by providing a detailed framework for its determination and interpretation.

Theoretical Framework: Factors Governing Solubility

The solubility of a solid in a liquid is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For a solute to dissolve, the energy released from the formation of solute-solvent interactions must overcome the energy required to break the solute-solute and solvent-solvent interactions.

The Role of the Trifluoromethyl Group

The trifluoromethyl (-CF3) group is a powerful modulator of molecular properties.[3] Its strong electron-withdrawing nature and high lipophilicity significantly influence the solubility of a compound.[3][4] The presence of the -CF3 group in Ethyl 3-amino-4,4,4-trifluorocrotonate is expected to:

• Increase Lipophilicity: The fluorinated group generally enhances the compound's affinity for non-polar and moderately polar organic solvents.

• Influence Hydrogen Bonding: The electronegative fluorine atoms can act as weak hydrogen bond acceptors, potentially influencing interactions with protic solvents.

• Inductive Effects: The strong inductive effect of the -CF3 group can alter the electron density distribution across the molecule, affecting its polarity and interaction with polar solvents.

Solvent Properties and Their Impact

The choice of solvent is critical in determining the solubility of Ethyl 3-amino-4,4,4-trifluorocrotonate. Solvents can be broadly classified based on their polarity:

• Polar Protic Solvents (e.g., methanol, ethanol): These solvents can engage in hydrogen bonding and are generally good at dissolving polar solutes. The amino group in Ethyl 3-amino-4,4,4-trifluorocrotonate can act as a hydrogen bond donor, while the carbonyl and amino groups can act as acceptors, suggesting potential for solubility in these solvents.

• Polar Aprotic Solvents (e.g., acetone, acetonitrile, tetrahydrofuran): These solvents possess a dipole moment but do not have acidic protons. They are effective at dissolving polar solutes through dipole-dipole interactions. The polar functionalities of Ethyl 3-amino-4,4,4-trifluorocrotonate suggest it would exhibit solubility in these solvents.

• Nonpolar Solvents (e.g., hexane, toluene): These solvents primarily interact through weaker van der Waals forces. The presence of the ethyl group and the overall molecular structure will determine the extent of solubility in nonpolar media.

Experimental Determination of Solubility: A Step-by-Step Protocol

The isothermal saturation method is a reliable and widely used technique for determining the equilibrium solubility of a solid in a liquid at a constant temperature.[5][6] This method, followed by gravimetric analysis for concentration determination, provides accurate and reproducible results.[7][8]

Materials and Equipment

• Ethyl 3-amino-4,4,4-trifluorocrotonate (high purity)

• Selected organic solvents (analytical grade or higher)

• Thermostatic shaker or water bath with temperature control

• Analytical balance (readable to at least 0.1 mg)

• Glass vials or flasks with airtight seals

• Syringes and syringe filters (chemically compatible with the solvents)

• Pre-weighed glass evaporating dishes or weighing bottles

• Drying oven

• Desiccator

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of Ethyl 3-amino-4,4,4-trifluorocrotonate.

Caption: A flowchart of the isothermal saturation method with gravimetric analysis.

Detailed Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of Ethyl 3-amino-4,4,4-trifluorocrotonate to a series of glass vials, each containing a known volume of the desired organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 298.15 K).

  • Agitate the samples for a prolonged period (typically 24 to 72 hours) to ensure that equilibrium is reached. It is advisable to perform preliminary experiments to determine the minimum time required to achieve a constant concentration.

• Sampling:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a precise volume of the clear supernatant using a syringe fitted with a chemically resistant filter (e.g., PTFE). This step is critical to avoid transferring any solid particles.

• Gravimetric Analysis:

  • Transfer the filtered aliquot to a pre-weighed, clean, and dry evaporating dish.

  • Record the total weight of the dish and the solution.

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. The boiling point of Ethyl 3-amino-4,4,4-trifluorocrotonate is 83 °C at 15 mmHg, so a temperature below this under atmospheric pressure should be chosen, and vacuum can be applied to facilitate drying.[9][10]

  • Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the dish containing the dried solute.

  • Repeat the drying and weighing process until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved solute is the difference between the final constant weight of the dish with the solute and the initial weight of the empty dish.

  • The solubility can then be expressed in various units, such as grams per 100 mL of solvent or moles per liter.

Solubility Data of Ethyl 3-amino-4,4,4-trifluorocrotonate

Organic Solvent	Solvent Type	Expected Solubility Trend	Experimentally Determined Solubility ( g/100 mL at 298.15 K)
Methanol	Polar Protic	Moderate to High	Data to be determined
Ethanol	Polar Protic	Moderate to High	Data to be determined
Acetone	Polar Aprotic	High	Data to be determined
Acetonitrile	Polar Aprotic	Moderate	Data to be determined
Tetrahydrofuran (THF)	Polar Aprotic	High	Data to be determined
Ethyl Acetate	Moderately Polar	Moderate to High	Data to be determined
Dichloromethane	Nonpolar	Moderate	Data to be determined
Chloroform	Nonpolar	Slight to Moderate	Slightly Soluble[9]
Toluene	Nonpolar	Low to Moderate	Data to be determined
Hexane	Nonpolar	Low	Data to be determined

Discussion of Expected Trends:

Based on the solubility of structurally similar compounds, such as other fluorinated acrylates and ethyl crotonate, certain trends can be anticipated.[11][12] Ethyl 3-amino-4,4,4-trifluorocrotonate is expected to exhibit good solubility in polar aprotic solvents like acetone and THF, where dipole-dipole interactions will be significant. Its solubility in polar protic solvents like methanol and ethanol is also expected to be favorable due to the potential for hydrogen bonding. In nonpolar solvents, the solubility is likely to be lower and will depend on the balance between the lipophilic trifluoromethyl and ethyl groups and the polar amino and ester functionalities.

Conclusion and Future Perspectives

This technical guide has provided a detailed framework for understanding and determining the solubility of Ethyl 3-amino-4,4,4-trifluorocrotonate in organic solvents. While a comprehensive dataset of its solubility is not yet publicly available, the provided experimental protocol offers a robust methodology for researchers to generate this crucial information. The theoretical discussion on the influence of the trifluoromethyl group and solvent properties provides a basis for predicting and interpreting solubility behavior.

Future work in this area should focus on the systematic experimental determination of the solubility of Ethyl 3-amino-4,4,4-trifluorocrotonate in a wide range of organic solvents at various temperatures. Such data would be invaluable for optimizing synthetic procedures, developing purification strategies, and expanding the applications of this important fluorinated building block in the pharmaceutical and agrochemical industries.

References

• Determination of Solubility by Gravimetric Method. (n.d.). Retrieved from [Link]

• The study of the acrylate copolymer emulsion containing fluorine. (2006). Journal of Polymer Research. Retrieved from [Link]

• Solubility of 2-Chloro-3-(trifluoromethyl)pyridine and Correlation with the Polarity in Organic Solvents at 273–303 K. (2019). Journal of Chemical & Engineering Data. Retrieved from [Link]

• Fluorine-containing acrylate monomers. (2004). Google Patents.

• Gravimetric Analysis. (n.d.). Wired Chemist. Retrieved from [Link]

• Low-Surface-Energy Fluoromethacrylate Block Copolymers with Patternable Elements. (2000). Macromolecules. Retrieved from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. Retrieved from [Link]

• Ethyl trans-crotonate. (n.d.). PubChem. Retrieved from [Link]

• Gravimetric Analysis Overview and Methods. (n.d.). Scribd. Retrieved from [Link]

• GRAVIMETRIC ANALYSIS. (2016). Retrieved from [Link]

• Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. (2021). Biointerface Research in Applied Chemistry. Retrieved from [Link]

• Isothermal method (detecting composition of a saturated solution at a given temperature). (n.d.). ResearchGate. Retrieved from [Link]

• When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. (1986). Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Cas 10544-63-5,ETHYL CROTONATE. (n.d.). LookChem. Retrieved from [Link]

• CO2 transport behavior in poly(fluoroalkyl acrylate) and poly(fluoroalkyl methacrylate): a comparative study of fluoropolymer structure–property relationships. (2025). RSC Publishing. Retrieved from [Link]

• Measuring saturation solubility of actives in solid and semi-solid lipid excipients. (2020). YouTube. Retrieved from [Link]

• ETHYL CROTONATE. (n.d.). Ventos. Retrieved from [Link]

• In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. (2020). Crystal Growth & Design. Retrieved from [Link]

• Fluorinated Poly(meth)acrylate: Synthesis and properties. (2014). Progress in Polymer Science. Retrieved from [Link]

• Ethyl 3-amino-4,4,4-trifluorocrotonate. (n.d.). PubChem. Retrieved from [Link]

• Trifluoromethylation. (n.d.). Wikipedia. Retrieved from [Link]

• Trifluoromethylation of Alkyl Radicals in Aqueous Solution. (2017). Organic Letters. Retrieved from [Link]

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Thermodynamic Stability and Stereoselective Reactivity of Fluorinated β-Enamino Esters: A Technical Guide

Executive Summary

In modern drug development, the incorporation of fluoroalkyl groups—particularly the trifluoromethyl (–CF3) moiety—into small molecules is a proven strategy to enhance metabolic stability, lipophilicity, and target binding affinity. Fluorinated β-enamino esters serve as critical, highly stable building blocks for the synthesis of complex nitrogenous heterocycles and unnatural β-amino acids [1].

As a Senior Application Scientist, I frequently observe that the thermodynamic stability of these compounds is a double-edged sword. While it provides excellent shelf-life and robust handling characteristics, it demands highly optimized, chelation-controlled conditions to overcome activation energy barriers during downstream functionalization. This whitepaper deconstructs the thermodynamic principles governing fluorinated enamino esters and provides field-proven, self-validating protocols for their synthesis and stereoselective reduction.

Structural Dynamics: Tautomerism and Isomerization

The reactivity of fluorinated β-enamino esters is fundamentally dictated by their structural dynamics, specifically the imino-enamino tautomeric equilibrium and E/Z geometric isomerization.

The Imino-Enamino Equilibrium

Unlike their non-fluorinated counterparts, which often exist as a dynamic mixture of imine and enamine tautomers, γ-fluorinated β-enamino esters overwhelmingly favor the enamino tautomer [3]. The strong electron-withdrawing effect of the –CF3 group lowers the Highest Occupied Molecular Orbital (HOMO) of the enamine system. This electronic pull, combined with the extended conjugation between the enamine nitrogen lone pair, the carbon-carbon double bond, and the ester carbonyl, creates a deep thermodynamic well that stabilizes the molecule against oxidative degradation.

Z-Isomer Preference and Intramolecular Hydrogen Bonding

The enamino tautomer predominantly crystallizes and exists in solution as the Z-isomer. The causality behind this thermodynamic preference is two-fold:

• Intramolecular Hydrogen Bonding: The N–H proton forms a robust intramolecular hydrogen bond with the ester carbonyl oxygen, forming a stable six-membered pseudo-ring.

• Steric Repulsion: The bulky –CF3 group strongly repels the ester moiety, making the E-isomer sterically unfavorable.

While highly polar, hydrogen-bond-disrupting solvents (e.g., DMSO) can theoretically perturb this system, the steric demands of the fluoroalkyl group ensure the Z-configuration remains the thermodynamic minimum [2].

Thermodynamic equilibrium of fluorinated enamino esters favoring the Z-enamino tautomer.

Quantitative Data: Thermodynamic Parameters & Yields

The stability of the enamino form directly impacts the efficiency of synthetic workflows. Below is a summary of quantitative data demonstrating the high yields of the enamino tautomer upon condensation, and the subsequent diastereomeric excess (de) achieved during chelation-controlled reduction [1].

Substrate (N-Aryl Group)	Imidoyl Chloride Yield (%)	β-Enamino Ester Yield (%)	Diastereomeric Ratio (anti:syn)
Phenyl	85	92	95:5
p-Methoxyphenyl	88	90	96:4
p-Tolyl	82	88	92:8
p-Chlorophenyl	79	85	89:11

Data reflects the condensation of fluorinated imidoyl chlorides with lithium enolates at -40 °C, followed by ZnI2/NaBH4 reduction.

Experimental Methodologies: A Self-Validating Approach

To ensure reproducibility across different laboratory environments, the following protocols have been designed as self-validating systems. Every critical step includes an in-process check to verify thermodynamic control.

Protocol A: Synthesis of γ-Fluorinated β-Enamino Esters

Causality: Lithium diisopropylamide (LDA) is selected over weaker bases to ensure the quantitative, irreversible enolization of the alkyl ester. Operating at -40 °C is critical; higher temperatures lead to the rapid decomposition of the highly electrophilic fluorinated imidoyl chloride before nucleophilic attack can occur [1].

• Enolate Generation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the alkyl ester (1.0 equiv) in anhydrous THF (0.2 M). Cool the system to -40 °C.

• Deprotonation: Add LDA (2.0 equiv) dropwise over 15 minutes.

  • Validation Check: The solution must transition to a pale yellow color, indicating successful enolate formation. Stir for 2 hours to ensure thermodynamic equilibration.

• Electrophilic Addition: Slowly introduce the fluorinated N-aryl-imidoyl chloride (1.0 equiv). The strong electron-withdrawing nature of the fluoroalkyl group accelerates the nucleophilic attack, driving the reaction to completion within 1 hour.

• Quenching & Isolation: Quench the reaction with saturated aqueous NH4Cl at -40 °C before warming to room temperature. Extract with EtOAc, dry over MgSO4, and concentrate.

  • Validation Check: Analyze the crude mixture via ¹⁹F NMR. A single major peak corresponding to the –CF3 group of the Z-enamino tautomer confirms successful conversion and structural lock.

Protocol B: Chelation-Controlled Diastereoselective Reduction

Causality: Direct reduction of the highly stable β-enamino ester with standard hydrides yields poor diastereoselectivity. ZnI2 is employed as a specific Lewis acid because the zinc cation forms a rigid, six-membered chelate with the enamino nitrogen and the ester carbonyl oxygen. This thermodynamic locking forces the incoming hydride (from NaBH4) to attack exclusively from the less sterically hindered face, yielding the anti-diastereomer [1, 4].

• Conformational Locking: Dissolve the purified β-enamino ester in anhydrous CH2Cl2. Add ZnI2 (1.5 equiv) and stir at room temperature for 30 minutes.

  • Critical Note: Failure to rigorously exclude moisture during this step will hydrate the Lewis acid, breaking the chelate and eroding diastereoselectivity.

• Stereoselective Reduction: Cool the chelated mixture to -78 °C. Add NaBH4 (2.0 equiv) in one portion.

• Workup: Quench with cold water and extract with CH2Cl2.

  • Validation Check: ¹H NMR analysis of the crude product must show characteristic coupling constants (J-values) between the α and β protons that confirm the anti configuration.

Synthetic workflow for the stereoselective reduction of fluorinated enamino esters.

Downstream Applications in Medicinal Chemistry

The thermodynamic stability of fluorinated enamino esters makes them ideal, shelf-stable precursors for a variety of complex active pharmaceutical ingredients (APIs). Beyond their reduction to unnatural β-amino acids (which are highly resistant to enzymatic degradation by peptidases), these esters are routinely utilized in ring-closing metathesis (RCM) to form seven-membered fluorinated lactams, or reacted with isothiocyanates to yield fluorinated thiouracils and pyrazoles [3]. Understanding the thermodynamic boundaries of the enamino system ensures that drug development professionals can push the limits of these building blocks without sacrificing yield or stereochemical integrity.

References

• New Strategy for the Stereoselective Synthesis of Fluorinated β-Amino Acids.American Chemical Society (J. Org. Chem.).
• Synthesis of Fluorinated β-Amino Acids.Thieme E-Books & E-Journals.
• New approaches to the synthesis of organofluorine nitrogenated deriv
• Ru-Catalyzed Reductive Dehydration of Amides to Enamines.

Protocols & Analytical Methods

In-Depth Protocol for the Cyclization of Ethyl 3-amino-4,4,4-trifluorocrotonate with Hydrazines

Introduction & Mechanistic Rationale

Ethyl 3-amino-4,4,4-trifluorocrotonate (ATFC) is a highly versatile fluorinated building block widely utilized in the synthesis of complex pharmaceutical and agrochemical scaffolds[1][2]. The incorporation of a trifluoromethyl (–CF₃) group into heterocyclic systems—particularly pyrazoles—dramatically enhances metabolic stability, lipophilicity, and target binding affinity[3].

The reaction between ATFC and hydrazine hydrate to form 3-trifluoromethyl-5-hydroxypyrazole (also tautomerized as 5-trifluoromethyl-3-pyrazolone) is a classic cyclocondensation[4]. As a Senior Application Scientist, it is critical to understand that this is not a single concerted step, but a kinetically and thermodynamically distinct two-stage cascade:

• Initial Nucleophilic Attack : Hydrazine, a potent bis-nucleophile driven by the alpha-effect, attacks the electrophilic ester carbonyl of ATFC to form a hydrazide intermediate[4].

• Intramolecular Cyclization : The terminal amine of the hydrazide intermediate subsequently attacks the beta-carbon of the enamine, driving the expulsion of ammonia (deamination) and yielding the stable, aromatic 5-membered pyrazole ring[3][4].

Caption: Mechanistic pathway for the cyclization of ATFC with hydrazine to form a pyrazole.

Causality in Experimental Design

Every reagent and condition in this protocol is chosen to manipulate the reaction's equilibrium and kinetic barriers:

• Solvent Selection (Ethanol) : Ethanol is chosen not merely for its ability to solubilize both the organic ATFC and the aqueous hydrazine hydrate. Because the leaving group of the ATFC ester moiety is ethoxide, using ethanol suppresses undesired transesterification side reactions that would occur in solvents like methanol[3][4].

• Temperature Control (0 °C to Reflux) : The initial addition of hydrazine must be strictly controlled at 0–5 °C. The initial attack is highly exothermic; uncontrolled temperatures lead to rapid, unselective polymerization and the formation of undesired regioisomers[3]. Conversely, the subsequent intramolecular cyclization has a higher activation energy barrier, requiring vigorous reflux (80 °C) to drive the dehydration/deamination and push the equilibrium toward the aromatic product[3].

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system . Do not proceed to subsequent steps without confirming the validation checkpoints.

Materials Required

• Ethyl 3-amino-4,4,4-trifluorocrotonate (ATFC): 1.0 equivalent[4]

• Hydrazine hydrate (80% or 64% hydrazine): 1.1 equivalents[4]

• Absolute Ethanol (Solvent)

• Glacial acetic acid (Catalytic, optional for sluggish reactions)[4]

Procedure

• Preparation : Charge a clean, oven-dried round-bottom flask equipped with a magnetic stir bar with ATFC (10.0 mmol, 1.83 g). Dissolve the ATFC in 15 mL of absolute ethanol.

• Controlled Addition : Cool the reaction flask in an ice-water bath to 0–5 °C. Attach a pressure-equalizing dropping funnel containing hydrazine hydrate (11.0 mmol, ~0.55 mL). Add the hydrazine dropwise over 15 minutes. Causality: Slow addition prevents thermal spikes and kinetic byproduct formation.

• Cyclization (Reflux) : Remove the ice bath and allow the mixture to reach room temperature over 30 minutes. Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 4 hours[3].

• In-Process Validation (TLC) : After 3 hours, sample the reaction. Run a TLC (Eluent: 3:1 Hexane/Ethyl Acetate). The disappearance of the UV-active ATFC spot (R_f ~0.6) and the appearance of a lower R_f product spot indicates successful conversion.

• Isolation : Cool the reaction mixture to room temperature, then transfer it to an ice bath for 1 hour to induce crystallization. If crystallization is sluggish, add cold distilled water dropwise until the solution becomes turbid.

• Purification : Filter the resulting precipitate under a vacuum. Wash the filter cake with ice-cold ethanol (2 x 5 mL) to remove unreacted hydrazine and colored impurities. Dry the product under a vacuum at 45 °C overnight.

Caption: Step-by-step experimental workflow for the synthesis and validation of the pyrazole product.

Quantitative Data & Optimization

The following table summarizes the optimization landscape for the cyclization of ATFC, demonstrating the causality of solvent and temperature choices[3].

Solvent	Temperature (°C)	Hydrazine Eq.	Time (h)	Yield (%)	Purity (HPLC %)
Methanol	65 (Reflux)	1.1	6	82	>95
Ethanol	80 (Reflux)	1.1	4	94	>98
Isopropanol	82 (Reflux)	1.1	8	76	~90
Ethanol	25 (RT)	1.5	24	45	~85

Note: Ethanol at reflux provides the optimal balance of solubility, boiling point (activation energy), and leaving-group compatibility.

Troubleshooting & Self-Validating Steps

To ensure absolute trustworthiness in your synthesis, utilize the following self-validating analytical checks and troubleshooting protocols:

Observation / Issue	Potential Cause	Solution & Self-Validation Step
Low Yield / Incomplete Reaction	Insufficient heating or degraded hydrazine hydrate.	Solution : Ensure vigorous reflux; titrate/verify hydrazine hydrate concentration prior to use. Validation : Monitor via TLC until the ATFC spot is entirely consumed.
Formation of Regioisomers	Uncontrolled addition temperature leading to kinetic attack on the enamine instead of the ester.	Solution : Strictly maintain 0–5 °C during the initial hydrazine addition[3].
Oily Residue instead of Crystals	Trapped ethanol or trace organic impurities preventing lattice formation.	Solution : Triturate the crude oil with cold diethyl ether, or perform a recrystallization from a hot ethanol/water mixture.
NMR Validation Failure	Reaction stalled at the open-chain hydrazide intermediate.	Validation Check : A successful cyclization is confirmed by ¹H NMR via the complete disappearance of the ethyl ester signals (quartet at ~4.2 ppm, triplet at ~1.3 ppm) and the emergence of a pyrazole C4-H singlet at ~5.8 ppm.

References

• Decock-Plancquaert, M.-A., Evariste, F., Guillot, N., & Viehe, H. G. Syntheses of New 4-Trifluoromethylated 1,3-Oxazin-6-Ones from the Enamine of Ethyl Trifluoroacetoacetate. Bulletin des Sociétés Chimiques Belges. URL:[Link]

• Chinese Chemical Society . Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. URL: [Link]

Sources

• 1. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 2. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 3. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 4. Ethyl 3-Amino-2-methylbut-2-enoate|Research Chemical [benchchem.com]

Application Notes & Protocols: A Guide to the Synthesis of Trifluoromethyl Pyrimidines from Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS 372-29-2)

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of trifluoromethyl-substituted pyrimidines, a class of heterocyclic compounds with profound significance in medicinal chemistry and agrochemical research. The strategic incorporation of a trifluoromethyl (CF₃) group into the pyrimidine scaffold often imparts desirable properties such as enhanced metabolic stability, increased bioavailability, and improved binding affinity to biological targets.[1][2] This document details the synthetic pathways starting from the versatile fluorinated building block, Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS 372-29-2). We will explore the core chemical principles, provide detailed step-by-step experimental protocols for key transformations, discuss methods for structural characterization, and survey the applications of the resulting compounds.

Introduction: The Strategic Importance of Trifluoromethyl Pyrimidines

In the landscape of modern drug discovery and crop protection, certain molecular scaffolds consistently emerge as "privileged structures" due to their favorable interactions with a wide range of biological targets. The pyrimidine ring system is one such scaffold, forming the core of nucleobases, vitamins, and a multitude of approved drugs.[3] When this heterocyclic core is decorated with a trifluoromethyl (CF₃) group, the resulting molecule often exhibits dramatically enhanced therapeutic or biological potential.

The Trifluoromethyl Advantage: The CF₃ group is a bioisostere for a methyl group but with profoundly different electronic properties. Its high electronegativity and the strength of the C-F bond (one of the strongest in organic chemistry) confer several advantages[4]:

• Metabolic Stability: The CF₃ group is resistant to oxidative metabolism by cytochrome P450 enzymes, which can increase a drug's half-life.[2][4]

• Lipophilicity: It significantly increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes.[4]

• Binding Affinity: The strong dipole moment and ability to participate in non-covalent interactions can lead to tighter binding with target proteins.

• Conformational Control: Its steric bulk can lock the molecule into a bioactive conformation.

The fusion of these properties makes trifluoromethyl pyrimidines a focal point in the development of novel anticancer, antiviral, anti-inflammatory, and antifungal agents, as well as potent herbicides and insecticides.[3][5]

The Key Building Block: Ethyl 3-amino-4,4,4-trifluorocrotonate

The starting material for the protocols described herein is Ethyl 3-amino-4,4,4-trifluorocrotonate, a commercially available and highly versatile fluorinated intermediate.[6][7] Its structure contains the necessary carbon backbone and functional handles to readily undergo cyclocondensation reactions to form the pyrimidine ring.

Table 1: Physicochemical Properties of Ethyl 3-amino-4,4,4-trifluorocrotonate [8]

Property	Value
CAS Number	372-29-2
Molecular Formula	C₆H₈F₃NO₂
Molecular Weight	183.13 g/mol
Appearance	Light-yellow, clear liquid or white crystalline solid
Boiling Point	83 °C at 15 mmHg
Density	1.245 g/mL at 25 °C
Refractive Index	n20/D 1.424

Synthetic Strategy: Cyclocondensation for Pyrimidine Ring Formation

The most direct and widely employed method for constructing the pyrimidine ring from a precursor like Ethyl 3-amino-4,4,4-trifluorocrotonate is through a cyclocondensation reaction. This process involves reacting the three-carbon "C-C-C" electrophilic backbone of the crotonate with a three-atom "N-C-N" nucleophilic component.

Causality of the Reaction Mechanism

The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms from the N-C-N reagent (e.g., guanidine) onto the most electrophilic carbon of the crotonate system, which is the ester carbonyl carbon. This is followed by an intramolecular cyclization where the other nitrogen atom attacks the enamine β-carbon. The final step is the elimination of ethanol and a molecule of water (or ammonia, depending on the exact pathway) to yield the stable, aromatic pyrimidine ring. A base is typically required to deprotonate the salt form of the N-C-N reagent (e.g., guanidine hydrochloride) to generate the free, nucleophilic species.

Caption: Generalized mechanism for pyrimidine synthesis.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Appropriate personal protective equipment (PPE) must be worn at all times. All reactions should be conducted in a well-ventilated fume hood.

Protocol 1: Synthesis of 2-Amino-6-methyl-4-(trifluoromethyl)pyrimidine

This protocol describes the reaction of Ethyl 3-amino-4,4,4-trifluorocrotonate with guanidine, a classic example of the Pinner pyrimidine synthesis, to yield a highly functionalized 2-aminopyrimidine.[9]

Workflow Diagram:

Caption: Step-by-step workflow for Protocol 1.

Materials & Reagents:

• Ethyl 3-amino-4,4,4-trifluorocrotonate (1.0 eq)

• Guanidine Hydrochloride (1.2 eq)

• Sodium metal (1.25 eq)

• Anhydrous Ethanol

• Deionized Water

Procedure:

• Preparation of Sodium Ethoxide: In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (1.25 eq) in small pieces to anhydrous ethanol under a nitrogen atmosphere. Stir until all the sodium has dissolved.

  • Causality: Sodium ethoxide is a strong base required to deprotonate guanidine hydrochloride, generating the free guanidine which is the active nucleophile. Preparing it in situ ensures anhydrous conditions.

• Guanidine Activation: To the freshly prepared sodium ethoxide solution, add guanidine hydrochloride (1.2 eq). Stir the mixture for 20-30 minutes at room temperature. A precipitate of sodium chloride may form.

• Reaction Initiation: Add Ethyl 3-amino-4,4,4-trifluorocrotonate (1.0 eq) dropwise to the reaction mixture.

• Cyclocondensation: Heat the mixture to reflux (approx. 78 °C) and maintain for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the reaction to cool to room temperature. Reduce the volume of ethanol by approximately half using a rotary evaporator.

• Precipitation: Slowly pour the concentrated reaction mixture into a beaker containing ice-water with vigorous stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold deionized water to remove any inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the final product as a crystalline solid. Dry the purified product under vacuum.

Protocol 2: Synthesis of 6-Methyl-4-(trifluoromethyl)pyrimidin-2(1H)-one

This protocol details the synthesis of a pyrimidinone derivative through the cyclocondensation of the starting enamino ester with urea. Pyrimidinones are valuable intermediates, often chlorinated to produce 2-chloropyrimidines which are versatile precursors for further functionalization via nucleophilic substitution.[1]

Materials & Reagents:

• Ethyl 3-amino-4,4,4-trifluorocrotonate (1.0 eq)

• Urea (1.5 eq)

• Glacial Acetic Acid or Ethanol with a catalytic amount of acid/base

Procedure:

• Reaction Setup: In a round-bottom flask, combine Ethyl 3-amino-4,4,4-trifluorocrotonate (1.0 eq), urea (1.5 eq), and a suitable solvent such as glacial acetic acid or ethanol.

  • Causality: Acetic acid can act as both a solvent and a catalyst for the condensation reaction.[10] Alternatively, in a neutral solvent like ethanol, a catalytic amount of a Brønsted acid (e.g., HCl) or base can facilitate the reaction.[11][12]

• Cyclocondensation: Heat the mixture to reflux for 8-12 hours. The reaction should be monitored by TLC to determine completion.

• Isolation: Cool the reaction mixture to room temperature. If a solid has precipitated, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce crystallization or precipitation.

• Washing: Wash the collected solid with cold water and then a small amount of cold ethanol to remove unreacted urea and other impurities.

• Purification: The crude 6-methyl-4-(trifluoromethyl)pyrimidin-2(1H)-one can be further purified by recrystallization from ethanol or a similar polar solvent.

Structural Characterization

The synthesized trifluoromethyl pyrimidines must be rigorously characterized to confirm their structure and purity. A combination of spectroscopic techniques is essential.[1]

Table 2: Expected Spectroscopic Data for a Representative Trifluoromethyl Pyrimidine

Technique	Expected Observations
¹H NMR	Aromatic proton on the pyrimidine ring (singlet, ~7.0-9.0 ppm). Signals corresponding to other substituents (e.g., a singlet for a methyl group).
¹³C NMR	Signals for the aromatic carbons of the pyrimidine ring. A characteristic quartet (~120-125 ppm) for the CF₃ carbon due to C-F coupling.
¹⁹F NMR	A sharp singlet in the range of -60 to -70 ppm (relative to CFCl₃), confirming the presence of the CF₃ group.[13][14]
HRMS (ESI)	The calculated exact mass should match the observed [M+H]⁺ or [M-H]⁻ peak, confirming the elemental composition.[15]
IR Spectroscopy	C=N and C=C stretching vibrations for the pyrimidine ring (~1500-1650 cm⁻¹). C-F stretching vibrations (~1100-1300 cm⁻¹). N-H stretching for aminopyrimidines or pyrimidinones (~3200-3400 cm⁻¹).

Applications and Further Functionalization

The trifluoromethyl pyrimidines synthesized via these protocols are not merely final products but are often key intermediates in the synthesis of more complex, high-value molecules.

• Nucleophilic Aromatic Substitution (SₙAr): Pyrimidinones can be converted to 2-chloropyrimidines using reagents like phosphorus oxychloride (POCl₃).[1] This chloro-substituent is an excellent leaving group, allowing for the introduction of various nucleophiles (amines, alcohols, thiols) to build molecular diversity.[16][17]

• Lead Molecules in Drug Discovery: These scaffolds are frequently used in the design of targeted therapies. For example, 2-amino-4-(trifluoromethyl)pyrimidine derivatives have been investigated as potent inhibitors of Werner (WRN) helicase, a promising target in cancer therapy.[18][19] They also serve as core fragments in fungicides and insecticides.[5]

References

• Pinner pyrimidine synthesis. Slideshare. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. PMC. [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Semantic Scholar. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. PMC. [Link]

• Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes. Wiley Online Library. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline. [Link]

• Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. PMC. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions. Utrecht University. [Link]

• Synthesis of Pyrimidines from Ketones Using Microwave Irradiation. Request PDF. [Link]

• Synthesis of Trifluoromethylated Purine Ribonucleotides and Their Evaluation as 19F NMR Probes. PMC. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. [Link]

• 5,7-DI-TRIFLUOROMETHYL-3-PHENYL-PYRAZOLO-[1,5-A]-PYRIMIDINE. SpectraBase. [Link]

• Synthesis of 6-(2-furyl) and 6-(2-thienyl)-4-trifluoromethylpyrimidinones and pyrimidines from 4-(2-heteroaryl)-4-methoxy-1,1,1-trifluoro-3-buten-2-ones. ResearchGate. [Link]

• Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions. Utrecht University Student Theses Archive. [Link]

• Synthesis of 4-trifluoromethyl 2-pyrones and pyridones through the Brønsted base-catalyzed Pechmann-type reaction with cyclic 1,3-diones. Royal Society of Chemistry. [Link]

• Design and synthesis of 2-amino-4-(trifluoromethyl)pyrimidine derivatives as potential Werner-dependent antiproliferative agents. ResearchGate. [Link]

• Design and synthesis of 2-amino-4-(trifluoromethyl)pyrimidine derivatives as potential Werner-dependent antiproliferative agents. PubMed. [Link]

• Product Class 13: Guanidine Derivatives. Science of Synthesis. [Link]

• An efficient and simple methodology for the synthesis of 2-amino-4-(N-alkyl/arylamino)-6-chloropyrimidines. Academia.edu. [Link]

• Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate. Frontiers. [Link]

• Design, Synthesis, and Biological Evaluation of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors. PMC. [Link]

• Ethyl 3-amino-4,4,4-trifluorocrotonate. MilliporeSigma. [Link]

• The Synthesis of Guanidine from Urea. Part 3. DTIC. [Link]

• 1,3-Dithianes, 1,3-Dithiolanes. Organic Chemistry Portal. [Link]

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• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
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• 8. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 [sigmaaldrich.com]
• 9. Pinner pyrimidine synthesis | PPTX [slideshare.net]
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• 12. Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions [studenttheses.uu.nl]
• 13. Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of Trifluoromethylated Purine Ribonucleotides and Their Evaluation as 19F NMR Probes - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]
• 19. Design and synthesis of 2-amino-4-(trifluoromethyl)pyrimidine derivatives as potential Werner-dependent antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification techniques for Ethyl 3-amino-4,4,4-trifluorocrotonate derivatives

Welcome to the Technical Support Center for fluorinated building blocks. This guide is designed for researchers and drug development professionals working with Ethyl 3-amino-4,4,4-trifluorocrotonate (EATC) and its derivatives.

The strong electron-withdrawing nature of the trifluoromethyl (

) group significantly alters the electron density of the enamine system, presenting unique purification challenges such as E/Z isomerization, hydrolytic instability, and thermal degradation. Below, we provide field-proven troubleshooting strategies, validated protocols, and mechanistic insights for isolating high-purity EATC derivatives.

Purification Workflow Decision Matrix

Decision tree for purifying Ethyl 3-amino-4,4,4-trifluorocrotonate derivatives.

Troubleshooting & FAQs

Q1: Why am I seeing double peaks or severe streaking during silica gel chromatography of my N-alkylated EATC derivative? A1: This is a classic symptom of E/Z geometric isomerization occurring on the column[1]. EATC derivatives are "push-pull" enamines. The strongly electron-withdrawing

group and the electron-donating amino group lower the rotational barrier around the C=C double bond. When exposed to the slightly acidic silanol groups on standard silica gel, the compound rapidly equilibrates between its E and Z isomers, causing streaking or distinct double peaks[2]. Solution: Deactivate the silica gel by pre-flushing the column with 1-2% Triethylamine (TEA) in your non-polar starting solvent. This neutralizes acidic sites, locking the compound into its thermodynamically stable isomer during elution.

Q2: My isolated product shows significant contamination with ethyl 4,4,4-trifluoroacetoacetate. Why did it revert? A2: Your enamine derivative has undergone hydrolysis [3]. The imine-enamine tautomerization makes the

-carbon highly susceptible to nucleophilic attack by water, especially under acidic conditions. If your workup involved an acidic wash (e.g., 1M HCl) to remove unreacted amines, or if your chromatography solvents were not anhydrous, the EATC derivative will rapidly hydrolyze back to the starting -keto ester[4]. Solution: Maintain strictly anhydrous conditions during purification. Replace acidic washes with fractional vacuum distillation to remove volatile unreacted amines[4]. If an aqueous workup is unavoidable, use saturated or brine, and dry thoroughly over anhydrous before concentration.

Q3: I synthesized an N-aryl EATC derivative, but it co-elutes with the starting aniline. How can I separate them? A3: N-aryl EATC derivatives and their parent anilines often share similar

values on standard normal-phase silica. Solution: If the derivative is a solid, recrystallization is the most self-validating and scalable approach. A binary solvent system of Hexane/Ethyl Acetate (typically 4:1 to 9:1) exploits the differential solubility caused by the highly lipophilic group. Alternatively, preparative HPLC using a reversed-phase C18 column with a Methanol/Water gradient offers superior resolution for closely eluting fluorinated aromatics.

Quantitative Data: Method Comparison

Purification Method	Target Derivative Type	Typical Purity	Typical Yield	Key Advantage	Limitation
Fractional Vacuum Distillation	Unsubstituted EATC, N-methyl/ethyl	>98%	70-85%	Highly scalable (>100g); removes water[4]	Requires thermal stability; not for high MW
TEA-Treated Silica Chromatography	Complex N-alkyl, Heat-sensitive	95-98%	60-80%	Resolves closely related impurities[5]	Solvent intensive; risk of E/Z streaking
Recrystallization	N-aryl, Bulky solid derivatives	>99%	50-75%	Highest purity; removes trace isomers	Requires solid product; yield loss in mother liquor

Validated Experimental Protocols

Protocol A: Fractional Vacuum Distillation of Volatile EATC Derivatives

Causality Focus: Applying a vacuum is essential to lower the boiling point, preventing the thermal decomposition of the enamine linkage that occurs at atmospheric pressure[4].

• Preparation: Transfer the dried, crude liquid EATC derivative (e.g., ethyl 3-methylamino-4,4,4-trifluorocrotonate) to a round-bottom flask equipped with a short-path distillation head and a fractionating column packed with random packing[4].

• Degassing: Apply a vacuum of approximately 350-400 mbar. Stir gently at room temperature for 15 minutes to remove residual low-boiling solvents (e.g., cyclohexane or ethyl acetate).

• Heating: Gradually heat the oil bath. The unreacted ethyl 4,4,4-trifluoroacetoacetate and water azeotropes will distill first as a fore-run.

• Collection: Collect the main fraction at approximately 98°C - 120°C (temperature will vary depending on the specific N-alkyl substitution and exact vacuum pressure)[4].

• Validation: Analyze the main fraction via

  NMR ( ). Confirm purity by looking for the characteristic vinyl proton singlet (~4.86 ppm) and ensuring the complete absence of the -keto ester methylene protons[2].

Protocol B: TEA-Deactivated Flash Column Chromatography

Causality Focus: TEA masks silanol groups, preventing acid-catalyzed hydrolysis and E/Z isomerization during transit through the stationary phase[5].

• Column Packing: Slurry pack silica gel (230-400 mesh) using a solvent mixture of 98% Hexanes and 2% Triethylamine (TEA).

• Equilibration: Flush the packed column with 2-3 column volumes of the Hexanes/TEA mixture to ensure complete deactivation of the silica bed.

• Loading: Dissolve the crude EATC derivative in a minimum volume of Hexanes/DCM (keep DCM <5% to prevent band broadening). Load carefully onto the silica bed.

• Elution: Elute using a gradient of Hexanes to Ethyl Acetate (e.g., 95:5 to 80:20), maintaining 1% TEA in the mobile phase throughout the entire run.

• Fraction Analysis & Validation: Monitor fractions by TLC (UV active). The TEA will prevent streaking, resulting in tight, circular spots. Concentrate pure fractions under reduced pressure using a water bath kept below 35°C to avoid thermal degradation.

References

• Pazenok, S., et al. "Method for producing 3-amino-4,4,4-trifluorocrotonic acid esters." US Patent 7002038B2, Google Patents.

• The Royal Society of Chemistry. "Supplementary Information - Ethyl 3-amino-4,4,4-trifluorocrotonate synthesis". RSC.org. URL:[Link]

Sources

• 1. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 2. US7002038B2 - Method for producing 3-amino-4,4,4-trifluorocrotonic acid esters - Google Patents [patents.google.com]
• 3. EP2821398A1 - Method for preparation of 6-trifluoromethylpyridine-3-carboxylic acid derivatives from 4,4,4-trifluoro-3-aminobutanoates - Google Patents [patents.google.com]
• 4. US7002038B2 - Method for producing 3-amino-4,4,4-trifluorocrotonic acid esters - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]

Minimizing side reactions in fluorinated enamino ester synthesis

Welcome to the technical support center for the synthesis of fluorinated enamino esters. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this valuable synthetic transformation. Fluorinated enamino esters are crucial building blocks in medicinal chemistry and materials science, but their synthesis is often plagued by competing side reactions that can diminish yield and complicate purification.

This document moves beyond simple protocols to provide in-depth, field-proven insights into minimizing these side reactions. We will explore the causality behind common experimental challenges and offer robust, self-validating solutions to empower you to optimize your synthetic outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Fluorinated Enamino Ester

Question: My reaction has resulted in a very low yield, or I cannot isolate my target product at all. What are the most likely causes and how can I fix this?

Answer: Low or non-existent yield is the most common issue, typically stemming from one of several competing side reactions or suboptimal conditions. Let's break down the primary culprits.

Cause A: Hydrolysis and Subsequent Decarboxylation

The most significant pathway for product loss is often the hydrolysis of the starting β-keto ester or the final enamino ester product. Water, either from solvents that are not rigorously dried or introduced during workup, can hydrolyze the ester functionality. In the case of the β-keto ester starting material, this forms a β-keto acid, which is thermally unstable and readily undergoes decarboxylation to yield a simple ketone, terminating the desired reaction path.[1][2]

Solutions:

• Rigorous Anhydrous Conditions: Ensure all solvents and reagents are thoroughly dried. Use freshly distilled solvents, oven-dried glassware, and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

• Controlled Workup: During the aqueous workup, minimize the contact time and use cooled, deionized water. Rapid extraction into an organic solvent can prevent significant hydrolysis of the product.

• Azeotropic Water Removal: For the initial enamine formation step (condensation of the β-keto ester and amine), using a solvent like toluene with a Dean-Stark trap is highly effective at removing the water byproduct, driving the equilibrium towards the enamine product.[3]

Cause B: Over-fluorination (Difluorination)

Electrophilic fluorinating agents can react more than once, especially if the monofluorinated product is deprotonated. The resulting monofluorinated enamine can be attacked by another molecule of the fluorinating agent, leading to a difluorinated side product.[4] This is particularly problematic if an excess of the fluorinating agent is used or if the reaction conditions favor the formation of the enamine intermediate of the product.

Solutions:

• Stoichiometric Control: Use the fluorinating agent (e.g., N-fluorobenzenesulfonimide, NFSI) in a slight excess (e.g., 1.05 equivalents) but avoid large excesses to minimize the chance of a second fluorination event.[4]

• Temperature Management: Perform the fluorination at low temperatures (e.g., -78 °C to 0 °C). This reduces the rate of the second fluorination reaction more significantly than the first, improving selectivity.

• Base Selection: The choice of base is critical. A strong base can deprotonate the monofluorinated product, facilitating the second fluorination. Use of a weaker, non-nucleophilic base or carefully buffered conditions can prevent this.[5]

Cause C: Inefficient Enamine Formation

The initial condensation between the β-keto ester and the amine to form the enamino ester is a reversible equilibrium reaction.[6][7] If this equilibrium is not sufficiently shifted towards the product, the subsequent fluorination step will be inefficient.

Solutions:

• Catalysis: The reaction is often catalyzed by a mild acid, such as acetic acid (typically ~0.1 equivalents), which protonates the carbonyl oxygen, making it more electrophilic.[8]

• Water Removal: As mentioned in Cause A, active removal of water is crucial to drive the reaction forward.[3]

• Optimized Conditions: Some systems benefit from specific additives. For instance, using 1-hydroxy-7-azabenzotriazole (HOAt) with a weak base has been shown to be effective for forming β-enamino esters under mild conditions.[5][9]

Issue 2: Multiple Unidentified Spots on TLC / Peaks in NMR

Question: My crude product analysis shows a complex mixture of compounds. What side products should I be looking for?

Answer: A complex crude mixture points to multiple side reactions occurring simultaneously. Besides the over-fluorinated product, you should consider the following possibilities.

Cause A: Decarboxylated Ketone

As discussed previously, hydrolysis of the starting β-keto ester and subsequent decarboxylation is a common issue.[10][1] The resulting ketone will be a major impurity if conditions are not strictly anhydrous.

Identification & Solution:

• Identification: Look for characteristic signals of the corresponding ketone in ¹H and ¹³C NMR. The mass spectrum will show a peak corresponding to the mass of the starting material minus the carboalkoxy group (-COOR).

• Solution: Refer to the solutions for Issue 1, Cause A, focusing on maintaining anhydrous conditions.

Cause B: Unreacted Starting Materials

Incomplete conversion is a straightforward cause of a mixed product. This can be due to insufficient reaction time, incorrect temperature, or deactivated reagents.

Identification & Solution:

• Identification: Compare the crude product TLC/NMR with your starting β-keto ester and amine.

• Solution: Monitor the reaction progress by TLC or LC-MS. If the reaction stalls, consider extending the reaction time, increasing the temperature moderately, or adding fresh catalyst.

Cause C: Side Reactions with the Fluorinating Agent

Some N-F reagents are ambident electrophiles. For example, unsubstituted N-fluoropyridinium salts can be attacked by nucleophiles at the pyridine ring in addition to the fluorine atom, leading to ketone byproducts after hydrolysis.[4]

Identification & Solution:

• Identification: These byproducts can be complex to identify without detailed spectroscopic analysis.

• Solution: If you suspect this is an issue, switch to a more stable and selective fluorinating agent like N-fluorobenzenesulfonimide (NFSI) or Selectfluor®.

Frequently Asked Questions (FAQs)

Q1: What is the optimal type of base to use for the fluorination step? A1: The ideal base should be strong enough to facilitate the reaction but not so strong that it promotes side reactions like difluorination or elimination. Non-nucleophilic, sterically hindered bases are often preferred. For phase-transfer catalysis conditions, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used.[11] For homogenous reactions, organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be effective, but their concentration must be carefully controlled.[12]

Q2: How does solvent choice impact the reaction? A2: The solvent plays a critical role in both the enamine formation and fluorination steps. For enamine formation, a non-polar aprotic solvent like toluene allows for azeotropic removal of water. For the fluorination step, polar aprotic solvents like acetonitrile (MeCN) or tetrahydrofuran (THF) are often used as they can dissolve the reactants and intermediates effectively.[4][12][13] The choice can also influence stereoselectivity in asymmetric syntheses.[11]

Q3: Can I perform this as a one-pot reaction? A3: Yes, a one-pot synthesis is often feasible and desirable as it avoids the isolation of the intermediate enamino ester, which can be unstable. In this approach, the β-keto ester and amine are first condensed, often with water removal. Once this stage is complete (as monitored by TLC or LC-MS), the reaction is cooled, and the base and fluorinating agent are added directly to the same vessel.

Q4: My starting material is a β-keto thioester. Do the same principles apply? A4: Yes, the same general principles apply. However, thioesters can be more reactive than their oxygen-ester counterparts. Under certain conditions, the thiolate can be a better leaving group, potentially leading to competing acylation reactions with the amine nucleophile. Carefully buffered conditions, often including an additive like HOAt, have been shown to be highly effective in selectively forming β-enamino thioesters.[9]

Visualizing Reaction Pathways and Troubleshooting

To better understand the process, the following diagrams illustrate the desired reaction pathway against common side reactions and a logical flow for troubleshooting.

Diagram 1: Key Reaction Pathways

Caption: Desired synthesis pathway versus hydrolysis and over-fluorination side reactions.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A decision tree for systematically troubleshooting low product yield.

Data Summary: Conditions for Enamine Formation

The initial condensation is critical for overall success. The choice of catalyst and conditions can significantly impact yield and chemoselectivity, especially with sensitive substrates like thioesters.

Entry	Substrate Type	Catalyst/Additive	Base	Solvent	Typical Yield	Reference
1	β-Keto Ester	Acetic Acid (0.1 eq)	-	None (Ultrasound)	Good	[8]
2	β-Keto Ester	None	-	Water	Good	[8]
3	β-Keto Thioester	HOAt (1-hydroxy-7-azabenzotriazole)	NaHCO₃ (buffer)	Dichloromethane	>80%	[9]
4	Phenolic β-Keto Ester	HOAt	Triethylamine	Dichloromethane	>90%	[5][9]

Exemplary Protocol: One-Pot Synthesis of Ethyl 2-fluoro-3-(phenylamino)but-2-enoate

This protocol describes a representative one-pot synthesis, starting from ethyl acetoacetate and aniline, followed by electrophilic fluorination.

Materials:

• Ethyl acetoacetate (1.0 eq)

• Aniline (1.0 eq)

• Acetic Acid (0.1 eq)

• Toluene (anhydrous)

• Dichloromethane (DCM, anhydrous)

• N-fluorobenzenesulfonimide (NFSI) (1.05 eq)

• Potassium Carbonate (K₂CO₃, anhydrous powder) (2.0 eq)

Procedure:

Part 1: Enamine Formation

• To an oven-dried, 3-neck round-bottom flask equipped with a magnetic stirrer, Dean-Stark trap, and reflux condenser under a nitrogen atmosphere, add ethyl acetoacetate (1.0 eq), aniline (1.0 eq), acetic acid (0.1 eq), and anhydrous toluene.

• Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours). Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the starting ethyl acetoacetate spot has been consumed.

• Once the reaction is complete, cool the mixture to room temperature and remove the toluene under reduced pressure.

Part 2: Electrophilic Fluorination 5. Place the flask containing the crude enamino ester in an ice-water bath (0 °C) and maintain the nitrogen atmosphere. 6. Dissolve the crude product in anhydrous DCM. 7. Add anhydrous powdered K₂CO₃ (2.0 eq) to the solution with vigorous stirring. 8. In a separate flask, dissolve NFSI (1.05 eq) in anhydrous DCM. 9. Add the NFSI solution to the stirred enamino ester suspension dropwise over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C. 10. After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, monitoring by TLC for the formation of the product and consumption of the intermediate. 11. Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution. 12. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM. 13. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. 14. Purify the crude product by column chromatography on silica gel to yield the pure fluorinated enamino ester.

References

• Lecourt, T., et al. (2018). Kinetics of Electrophilic Fluorinations of Enamines and Carbanions: Comparison of the Fluorinating Power of N–F Reagents. Journal of the American Chemical Society. Available at: [Link]

• Pearson Education. (2024). Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. Available at: [Link]

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available at: [Link]

• Shahmohammadi, S., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. Molecules. Available at: [Link]

• Andrews, P. C., et al. (2004). Stereoselective synthesis of β-amino-α-fluoro esters via diastereoselective fluorination of enantiopure β-amino enolates. Tetrahedron: Asymmetry. Available at: [Link]

• Xin, D., & Burgess, K. (2014). Pilot Reactions for Formation of β-Enamino Derivatives. Organic Letters. Available at: [Link]

• Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available at: [Link]

• The Innovation. (2022). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. Available at: [Link]

• Organic Chemistry Portal. Decarboxylation. Available at: [Link]

• van Maanen, H. L., et al. (1995). Highly Functionalized /3=Enamino Esters via CC Coupling Reactions of Lithium Enolates of' Protected Glycine. Tetrahedron. Available at: [Link]

• Wipf, P., & Wang, X. (2002). Enantioselective Hydrolysis of N-Acylated α-Amino Esters at a Biphasic Interface: Tandem Reaction Kinetic Resolution Using a Chiral Complexing Agent. Organic Letters. Available at: [Link]

• Chemistry Steps. Decarboxylation. Available at: [Link]

• Shahmohammadi, S., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. PMC. Available at: [Link]

• Kim, D. Y., et al. (2002). Catalytic Enantioselective Fluorination of β-Keto Esters by Phase-Transfer Catalysis Using Chiral Quaternary Ammonium Salts. Organic Letters. Available at: [Link]

• Suárez-Castillo, O. R., et al. (2009). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México. Available at: [Link]

• Chemical Communications. (2022). Accessing diverse fluorinated organic molecules by fluoro-functionalization reactions of enaminones. Available at: [Link]

• Shahmohammadi, S., et al. (2020). Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis. PubMed. Available at: [Link]

• Leah4sci. (2019). synthesis of enamines from secondary amines and carbonyl compounds. YouTube. Available at: [Link]

• Organic Chemistry Portal. β-enamino ester synthesis by amination. Available at: [Link]

• Ashenhurst, J. (2025). Enamines. Master Organic Chemistry. Available at: [Link]

• Han, J., et al. (2021). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journal of Organic Chemistry. Available at: [Link]

• LibreTexts Chemistry. (2025). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Available at: [Link]

• Liu, W., et al. (2021). Enzymatic synthesis of fluorinated compounds. PMC. Available at: [Link]

• Xin, D., & Burgess, K. (2014). A Chemoselective Route to β-Enamino Esters and Thioesters. Organic Letters. Available at: [Link]

• Kumar, P., et al. (2025). Synthesis of Ketones and Mono-fluorinated Ketones via Boron Enolates Formed by Substitution of Esters with Benzylboronic Esters. ChemRxiv. Available at: [Link]

• Matouš, P., et al. (2020). Asymmetric Preparation of α-Quaternary Fluorinated β-keto Esters. Molecules. Available at: [Link]

• Diehr, H. J. (1996). Process for preparation of fluorinated beta-keto ester. Google Patents.

• Al-Zaydi, K. M. (2013). β-Enamino Esters in Heterocyclic Synthesis: Synthesis of Pyrazolone and Pyridinone Derivatives. Molecules. Available at: [Link]

• Alvernhe, G., et al. (2007). Synthesis of Fluorinated α,β-Diamino Esters by Ring Opening of Activated 3-Trifluoromethyl-aziridine-2-carboxylates. European Journal of Organic Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2021). Recent advances in the transesterification of β-keto esters. Available at: [Link]

• Kemp, S. J., & Tarselli, M. A. (2021). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron. Available at: [Link]

• Chemistry Steps. Esters Reaction with Amines – The Aminolysis Mechanism. Available at: [Link]

• Diehr, H. J. (1996). Process for preparation of fluorinated beta-keto ester. Google Patents.

• Wikipedia. Fluorination with aminosulfuranes. Available at: [Link]

• Wang, Y., & Mezei, M. (2010). Chemical aminoacylation of tRNAs with fluorinated amino acids for in vitro protein mutagenesis. PMC. Available at: [Link]

• Salter, A. I., et al. (2025). Expression and Purification of Fluorinated Proteins from Mammalian Suspension Culture. Bio-protocol. Available at: [Link]

• Dziuk, B., et al. (2022). Mechanochemical Synthesis of Fluorinated Imines. Molecules. Available at: [Link]

• Zhang, H., et al. (2020). Asymmetric copper-catalyzed fluorination of cyclic β-keto esters in a continuous-flow microreactor. Organic & Biomolecular Chemistry. Available at: [Link]

• Ghosh, A., et al. (2022). Molecular basis of fluoride toxicities: Beyond benefits and implications in human disorders. Heliyon. Available at: [Link]

• Cleveland Clinic. (2024). Fluorosis. Available at: [Link]

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Catalyst optimization for Ethyl 3-amino-4,4,4-trifluorocrotonate reactions

Welcome to the Technical Support Center for Ethyl 3-amino-4,4,4-trifluorocrotonate (ATFC) . As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists troubleshoot and optimize cyclization reactions utilizing ATFC (CAS: 372-29-2).

ATFC is a highly versatile fluorinated enamine ester. However, its unique electronic properties—specifically the strong electron-withdrawing nature of the trifluoromethyl (

) group—can deactivate the enamine and stabilize intermediate adducts, leading to stalled reactions or poor regioselectivity. This guide provides mechanistic causality, optimized catalyst selections, and self-validating protocols to overcome these challenges.

Part 1: Troubleshooting & Catalyst Optimization (FAQs)

Q1: In the synthesis of trifluoromethyl pyrimidinediones (e.g., saflufenacil intermediates), my cyclocondensation of ATFC with aryl carbamates stalls before completion. Why does this happen, and which catalyst resolves it? A1: Stalled cyclocondensations occur because the final step—the elimination of ethanol to close the pyrimidinedione ring—is thermodynamically uphill without a strong driving force. Weaker bases (like

) fail to fully deprotonate the intermediate urea/carbamate, leaving the reaction trapped in a stable, uncyclized state.

• The Solution: Transition to DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) [1].

• The Causality: DBU is a highly hindered, non-nucleophilic amidine base. It efficiently deprotonates the intermediate without participating in unwanted side reactions. When combined with a continuous nitrogen sweep at 58–62 °C, DBU facilitates the rapid elimination and physical removal of the ethanol byproduct, driving the equilibrium forward to achieve >95% conversion [1].

Q2: When reacting ATFC with aryl hydrazines to form pyrazoles, I isolate a mixture of regioisomers and uncyclized 5-hydroxypyrazoline intermediates. How do I force aromatization? A2: The initial reaction of ATFC with hydrazines forms a 5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazole intermediate. Without proper catalysis, this intermediate is highly stable because the strongly electron-withdrawing

group strengthens the adjacent bond, resisting the final dehydration step necessary for aromatization.

• The Solution: Employ glacial acetic acid (AcOH) as both the solvent and the Brønsted acid catalyst under reflux conditions [2].

• The Causality: The acidic environment protonates the hydroxyl group of the pyrazoline intermediate, converting it into a superior leaving group (

  ). This drastically lowers the activation energy for dehydration, forcing the formation of the fully aromatic, thermodynamically stable trifluoromethyl pyrazole[2].

Q3: Standard cyclization methods yield low conversions when trying to synthesize 4-trifluoromethyl-1,3-oxazin-6-ones from ATFC. How can I optimize this? A3: The enamine nitrogen in ATFC is significantly deactivated by the ester and

groups, making it a poor nucleophile for standard acylating agents.

• The Solution: React ATFC with phosgeniminium chlorides [3].

• The Causality: Phosgeniminium salts are hyper-electrophilic. They easily overcome the low nucleophilicity of the ATFC enamine, driving the formation of 2-dialkylamino-4-trifluoromethyl-1,3-oxazin-6-ones in excellent yields without the need for harsh, degrading thermal conditions [3].

Part 2: Quantitative Catalyst Performance Data

The following table summarizes the optimized catalytic parameters for ATFC cyclizations to ensure maximum yield and purity.

Target Heterocycle	Optimal Catalyst	Temp (°C)	Time (h)	Avg. Yield	Mechanistic Advantage
Pyrimidinediones	DBU (1.05 eq)	58–62	12–14	>95%	Strong non-nucleophilic deprotonation; drives EtOH elimination.
Pyrazoles	AcOH (Solvent/Cat)	90–100	4–6	85–90%	Protonates stable -OH intermediate; forces cyclodehydration.
1,3-Oxazin-6-ones	Phosgeniminium Cl	20–25	2–4	>90%	Hyper-electrophilicity overcomes deactivated ATFC enamine.

Part 3: Self-Validating Experimental Protocols

Protocol A: DBU-Catalyzed Synthesis of Trifluoromethyl Pyrimidinediones [1]

This protocol is engineered with in-line validation checkpoints to ensure the system self-corrects before failure.

• Substrate Preparation & Validation: Dissolve the starting aryl carbamate (e.g., ethyl 2-chloro-5-ethoxycarbonylamino-4-fluorobenzoate) in toluene and perform an azeotropic distillation under vacuum at 60–70 °C.

  • Validation Checkpoint 1: Perform Karl Fischer (KF) titration. Residual water must be < 0.5% . If > 0.5%, repeat distillation. Excess water will hydrolyze the DBU and stall the reaction.

• Reagent Addition: Dissolve the dried carbamate in anhydrous N,N-dimethylacetamide (DMAc). At 25–30 °C, add DBU (1.05 eq), followed immediately by ATFC (1.05 eq).

• Equilibrium Shifting: Heat the reaction mass to 58–62 °C. Critical: Maintain a continuous nitrogen sweep over the reaction surface to actively vaporize and remove the generated ethanol.

• Reaction Monitoring: Stir for 12 hours.

  • Validation Checkpoint 2: Pull an aliquot for HPLC analysis. The reaction is complete only when the starting carbamate concentration is < 2 Area % .

• Isolation: Cool the mixture to 25 °C. Slowly pour into 10% aqueous HCl at 10–15 °C to neutralize the DBU. Filter and wash the precipitated pyrimidinedione with cold water.

Protocol B: Acid-Catalyzed Synthesis of Trifluoromethyl Pyrazoles [2]

• Condensation: In a round-bottom flask equipped with a Dean-Stark trap, dissolve ATFC (1.0 eq) and the substituted aryl hydrazine (1.1 eq) in glacial acetic acid (0.5 M concentration).

• Cyclodehydration: Heat the mixture to 90–100 °C for 4–6 hours. The Dean-Stark trap will collect the liberated water, physically preventing the reverse hydrolysis reaction.

• Monitoring & Isolation: Monitor by TLC (Hexanes/EtOAc 7:3). Once the intermediate 5-hydroxypyrazoline spot disappears, cool the mixture to room temperature.

• Workup: Concentrate under reduced pressure. Neutralize the residue carefully with saturated aqueous

  (until pH 7.5) and extract with ethyl acetate. Dry the organic layer over and concentrate to yield the pure pyrazole.

Part 4: Reaction Workflows & Troubleshooting Visualizations

Mechanistic pathways of ATFC cyclization catalyzed by specific reagents.

Troubleshooting decision tree for optimizing ATFC cyclocondensation reactions.

References

• A new process of saflufenacil production using novel intermediates.

• Heinz G. Viehe's research works: Synthesis of trifluoromethylated heterocycles. ResearchGate.[Link]

• Synthesis of Fluorinated Oxazoles by Oxidative Cyclization of Fluorinated Enamides. ResearchGate.[Link]

Technical Support Center: Controlling E/Z Isomerization in 3-Amino-4,4,4-trifluorocrotonates

Welcome to the Technical Support Center for fluorinated building blocks. As a Senior Application Scientist, I frequently encounter challenges from researchers attempting to control the stereochemistry of ethyl 3-amino-4,4,4-trifluorocrotonate (EATC). This molecule is a cornerstone in the synthesis of trifluoromethylated heterocycles, such as uracils and quinazolinones[1]. However, the strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group, combined with enamine-imine tautomerism, creates a complex E/Z isomerization equilibrium.

This guide provides field-proven troubleshooting steps, mechanistic insights, and self-validating protocols to help you manipulate and analyze this equilibrium effectively.

Part 1: Fundamental FAQs (Mechanistic Insights)

Q1: Why does my synthesized ethyl 3-amino-4,4,4-trifluorocrotonate exclusively show the Z-isomer by NMR? A: Under standard conditions, the Z-isomer (specifically the Z-s-Z conformer) is thermodynamically favored. This is driven by a strong intramolecular hydrogen bond between the primary amino group (-NH₂) and the ester carbonyl oxygen (C=O)[2]. Furthermore, the bulky -CF₃ group sterically clashes with the ester moiety in the E-configuration, heavily biasing the equilibrium toward the Z-form.

Q2: I need the E-isomer for a specific asymmetric cyclization. How can I overcome the thermodynamic barrier? A: You must disrupt the intramolecular hydrogen bond. This can be achieved through two primary vectors:

• Photochemical Excitation: UV irradiation (λ = 340–400 nm) excites the molecule, promoting a proton transfer from the nitrogen to the carbonyl oxygen. This forms a transient imino-enol that freely rotates and relaxes into the E-isomer[3].

• Solvent Mediation: Highly polar, basic solvents (e.g., DMSO-d₆, HMPA) act as strong hydrogen-bond acceptors. They outcompete the intramolecular H-bond, stabilizing the E-isomer via intermolecular interactions[3].

Part 2: Troubleshooting Guides

Issue 1: Inconsistent E/Z Ratios During Downstream Cyclization

• Symptom: Batch-to-batch variability in the yield of your target trifluoromethylated heterocycle.

• Root Cause: The E/Z ratio is shifting dynamically in the reaction pot. If your cyclization mechanism specifically requires the E-isomer to undergo a nucleophilic attack, thermal relaxation back to the Z-isomer will stall the reaction.

• Solution: Implement in situ photo-irradiation or use a Lewis acid additive (like TiCl₄) to coordinate the carbonyl and amine, locking the required conformation. Ensure your solvent is rigorously anhydrous; trace water acts as a proton shuttle, accelerating the E→Z thermal relaxation.

Issue 2: Difficulty Quantifying the E/Z Ratio via Standard ¹H NMR

• Symptom: Broad, overlapping peaks in the baseline make integration of the minor E-isomer impossible.

• Root Cause: The E and Z isomers are in intermediate chemical exchange relative to the NMR timescale at room temperature.

• Solution: Perform variable-temperature (VT) NMR. Cool the probe to -20 °C to slow the exchange rate, which sharpens the signals. Alternatively, utilize 1D NOESY/EXSY NMR techniques. Irradiating the vinyl proton of the Z-isomer (typically around 4.86 ppm[2]) will reveal chemical exchange cross-peaks with the E-isomer, allowing for precise detection even at low concentrations[4].

Part 3: Quantitative Data Summary

The following table summarizes the expected E/Z ratios of ethyl 3-amino-4,4,4-trifluorocrotonate under various experimental conditions, demonstrating the causality of solvent and energy input.

Experimental Condition	Solvent	Temperature	Energy Input	Expected Z:E Ratio	Mechanism of Action
Standard Storage	CDCl₃	25 °C	None (Dark)	> 99:1	Intramolecular H-bond stabilization.
Polar Aprotic Shift	DMSO-d₆	25 °C	None (Dark)	~ 85:15	Intermolecular H-bonding with solvent.
Photochemical Shift	CD₃CN	-40 °C	UV (340 nm)	~ 40:60	Photo-induced proton transfer & rotation.
Thermal Equilibration	Toluene-d₈	110 °C	Heat	~ 70:30	Thermal disruption of H-bond.

Part 4: Self-Validating Experimental Protocols

Protocol 1: UV-Induced Generation and Trapping of the E-Isomer

This protocol is designed to be self-validating; the success of the isomerization is immediately confirmed by a distinct NMR shift.

• Preparation: Dissolve 50 mg of highly pure (Z)-ethyl 3-amino-4,4,4-trifluorocrotonate in 0.6 mL of anhydrous, degassed CD₃CN in a quartz NMR tube.

• Baseline Validation: Acquire a standard ¹H NMR spectrum to confirm >99% Z-isomer purity (look for the vinyl proton singlet at ~4.86 ppm).

• Irradiation: Place the quartz tube in a photoreactor equipped with 340 nm LED lamps. Irradiate at -40 °C (using a cooling bath) for 2 hours to minimize thermal back-isomerization[3].

• Analysis: Immediately transfer the tube to a pre-cooled (-20 °C) NMR probe. Acquire a ¹H NMR spectrum. The appearance of a new vinyl proton singlet (shifted downfield due to the proximity of the ester carbonyl in the E-form) validates the successful generation of the E-isomer.

Protocol 2: 1D NOESY/EXSY Determination of E/Z Exchange

Use this protocol to prove dynamic equilibrium when peaks are too broad for standard integration.

• Preparation: Dissolve 20 mg of the sample in 0.6 mL of DMSO-d₆ (to artificially boost the E-isomer population).

• Tuning: Tune and match the NMR probe, and ensure precise 90° pulse calibration.

• Execution: Set up a 1D NOESY experiment. Selectively irradiate the Z-isomer's -NH₂ broad singlet (typically around 7.6 ppm[2]). Use a mixing time (d8) of 300–500 ms.

• Validation: A negative phase cross-peak appearing at the chemical shift corresponding to the E-isomer's -NH₂ protons confirms that the two species are in dynamic chemical exchange, validating the tautomeric equilibrium[4].

Part 5: Logical Relationship Diagram

The following diagram illustrates the thermodynamic and kinetic pathways governing the E/Z isomerization of 3-amino-4,4,4-trifluorocrotonates.

Thermodynamic vs. kinetic control pathways in the E/Z isomerization of trifluorocrotonates.

References

• Vdovenko, S. I., et al. "Special feature of kinetics of ZcE isomerization of β-N-methylaminovinyl trifluoromethyl ketone in Ar matrix exposed to UV radiation and spontaneous E Z isomerization of α-methyl-β-N-methylaminovinyl trifluoromethyl ketone." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, PubMed (nih.gov). URL:[Link]

• Marzouk, M. I., et al. "Synthesis and insecticidal/acaricidal activity of novel 3-(2,4,6-trisubstituted phenyl)uracil derivatives". ResearchGate. URL:[Link]

• Al-Harrasi, A., et al. "Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers". ACS Omega. URL:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 3. Special feature of kinetics of ZcE isomerization of β-N-methylaminovinyl trifluoromethyl ketone in Ar matrix exposed to UV radiation and spontaneous E⇌Z isomerization of α-methyl-β-N-methylaminovinyl trifluoromethyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative ¹⁹F NMR Analysis of Ethyl 3-amino-4,4,4-trifluorocrotonate: A Technical Guide for Fluorinated Building Block Selection

Executive Summary & Strategic Context

Fluorine substitution is a cornerstone strategy in modern drug design, utilized to enhance metabolic stability, lipophilicity, and target binding affinity. Ethyl 3-amino-4,4,4-trifluorocrotonate (also known as ethyl 3-amino-4,4,4-trifluorobut-2-enoate) is a highly versatile building block used extensively in the synthesis of trifluoromethylated heterocycles, such as pyrimidines and quinolines.

As a Senior Application Scientist, I frequently observe that the primary analytical bottleneck in utilizing fluorinated crotonates is confirming their isomeric purity and distinguishing them from their synthetic precursors. This guide provides an objective comparison of the ¹⁹F NMR chemical shifts of ethyl 3-amino-4,4,4-trifluorocrotonate against alternative fluorinated building blocks, delivering a self-validating protocol for rigorous quality control.

Mechanistic Causality: The Push-Pull Enamine System

Ethyl 3-amino-4,4,4-trifluorocrotonate is typically synthesized via the amination of ethyl 4,4,4-trifluoroacetoacetate. The most robust method to track this conversion is ¹⁹F NMR, as the fluorine nucleus is highly sensitive to its local electronic environment.

The causality behind the chemical shift differences lies in the hybridization of the adjacent carbon and the electron-donating properties of the substituents. In the keto form of the precursor (ethyl 4,4,4-trifluoroacetoacetate), the CF₃ group is attached to an sp³ carbon, leading to a resonance around -76.2 ppm. Upon enolization, the carbon becomes sp² hybridized, and the shift moves downfield to approximately -72.5 ppm.

When the precursor is converted to our target compound, ethyl 3-amino-4,4,4-trifluorocrotonate, the strong electron-donating amino group establishes a highly conjugated "push-pull" system. This alters the local paramagnetic shielding term (

) of the fluorine nuclei, pushing the chemical shift further downfield to a diagnostic singlet at approximately -70.9 ppm (1). Furthermore, the intramolecular hydrogen bond between the amino group and the ester carbonyl effectively locks the molecule into the Z-isomer (pure enamine form), preventing the complex multiplet signals often seen in dynamic keto-enol systems.

Quantitative Comparison of Fluorinated Alternatives

To objectively evaluate the performance and purity of your building block, it is essential to compare its ¹⁹F NMR profile against common alternatives and precursors. The table below summarizes these critical diagnostic markers.

Compound	¹⁹F NMR Chemical Shift (ppm)*	Multiplicity	Tautomeric State	Diagnostic Utility
Ethyl 3-amino-4,4,4-trifluorocrotonate	~ -70.9	Singlet	Pure Enamine	Target Product Confirmation
Ethyl 4,4,4-trifluoroacetoacetate	~ -72.5	Singlet	Enol Form	Precursor / Unreacted Starting Material
Ethyl 4,4,4-trifluoroacetoacetate	~ -76.2	Singlet	Keto Form	Precursor / Unreacted Starting Material
Ethyl trifluoroacetate	~ -73.8	Singlet	N/A	Upstream Starting Material

*Chemical shifts are referenced to CFCl₃ (0.0 ppm).

Self-Validating Experimental Protocol: ¹⁹F NMR Acquisition

Every robust analytical protocol must function as a self-validating system. If internal checks fail, the data must be rejected to prevent downstream synthetic failures. The following methodology ensures high-fidelity ¹⁹F NMR acquisition for ethyl 3-amino-4,4,4-trifluorocrotonate (2).

Step 1: Sample Preparation Dissolve 15-20 mg of the compound in 0.6 mL of a deuterated solvent (Acetone-d₆ or CDCl₃). Ensure complete dissolution to maintain magnetic field homogeneity.

Step 2: Internal Standard Calibration (Critical) Add a coaxial capillary containing Trichlorofluoromethane (CFCl₃). This step is non-negotiable; ¹⁹F chemical shifts are highly sensitive to solvent magnetic susceptibility. The CFCl₃ signal must be manually calibrated to exactly 0.0 ppm.

Step 3: Acquisition Parameters Acquire the ¹⁹F NMR spectrum at 298 K using a broadband decoupled sequence (¹⁹F{¹H}) to simplify the spectrum, though the CF₃ group in this molecule typically appears as a singlet regardless. Utilize a wide spectral window (+50 to -250 ppm) to ensure no unexpected fluorinated impurities (such as over-reacted side products) are missed.

Step 4: The "Isomer Check" Self-Validation

• Validation Criteria A: The CFCl₃ standard must appear exactly at 0.0 ppm.

• Validation Criteria B: A dominant, sharp singlet must appear at ~ -70.9 ppm, confirming the pure enamine form.

• Rejection Criteria: The presence of singlets at -72.5 ppm or -76.2 ppm indicates incomplete amination (residual ethyl 4,4,4-trifluoroacetoacetate). Multiple peaks around -70.9 ppm indicate a breakdown of the intramolecular hydrogen bond or the presence of E/Z isomers. If rejection criteria are met, the batch must be quarantined.

Analytical Workflow Visualization

Analytical workflow prioritizing 19F NMR for isomer detection and purity validation.

Conclusion

For drug development professionals, the choice of fluorinated building blocks dictates the efficiency of the entire synthetic pipeline. By leveraging the specific ¹⁹F NMR chemical shift of ethyl 3-amino-4,4,4-trifluorocrotonate (-70.9 ppm) as a definitive diagnostic marker, researchers can confidently distinguish the active enamine from its keto-enol precursors. Implementing the self-validating protocol outlined above ensures that only high-purity, isomerically locked reagents proceed to complex heterocycle synthesis.

References

• Google Patents. "AU728589B2 - A method for preparing 3-amino substituted crotonates".
• BenchChem Technical Support Team. "A Comparative Guide to the ¹H and ¹³C NMR Analysis of Ethyl 3-amino-4,4,4-trifluorocrotonate".

Sources

• 1. AU728589B2 - A method for preparing 3-amino substituted crotonates - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

IR spectroscopy characteristic bands of fluorinated amino crotonates

A Senior Application Scientist’s Guide to IR Spectroscopy of Fluorinated Amino Crotonates: Performance, Mechanisms, and Comparative Analysis

Executive Summary

In the landscape of modern drug development, fluorinated amino crotonates—specifically ethyl 3-amino-4,4,4-trifluorocrotonate (F-EAC) —have emerged as indispensable building blocks for synthesizing fluoroalkylated heterocycles. The strategic incorporation of a trifluoromethyl (

) group dramatically alters the molecule's lipophilicity, metabolic stability, and electronic distribution.

However, transitioning from standard non-fluorinated alternatives like ethyl 3-aminocrotonate (EAC) to fluorinated variants requires a rigorous understanding of how these electronic changes manifest analytically. This guide provides a definitive, objective comparison of the Infrared (IR) spectroscopic performance of F-EAC versus EAC, grounded in mechanistic causality and validated experimental workflows.

Mechanistic Insights: The Fluorine Effect on IR Vibrations

As an Application Scientist, I frequently encounter misinterpretations of FT-IR spectra when researchers fail to account for the electronic perturbations introduced by fluorination. The enamine-ester backbone of an amino crotonate operates as a classic "push-pull" conjugated system.

In the standard non-fluorinated alternative (EAC), the nitrogen lone pair extensively delocalizes into the ester carbonyl through the carbon-carbon double bond. This strong resonance decreases the

double-bond character, shifting its stretching frequency to lower wavenumbers, typically observed between 1695 cm⁻¹ (1[1]) and 1716 cm⁻¹ (2[2]).

Conversely, in the fluorinated product (F-EAC), the highly electronegative

group exerts a powerful inductive electron withdrawal (-I effect). This pulls electron density away from the enamine nitrogen, restricting its ability to donate into the conjugated system. As a direct consequence:

• Carbonyl (

  ) Shift: The ester carbonyl retains greater double-bond character, stabilizing the stretch at 1690 cm⁻¹ (3[3]).

• Amine (

  ) Shift: The altered electron distribution and modified intramolecular hydrogen-bonding network shift the stretching vibrations to higher frequencies (3380 and 3560 cm⁻¹) (3[3]).

• Carbon-Fluorine (

  ) Fingerprint: The group introduces intense, diagnostic stretching bands in the 1100–1300 cm⁻¹ region, which dominate the fingerprint zone (4[4]).

Logical relationship of CF₃ electronic effects on the IR vibrational shifts in amino crotonates.

Comparative IR Data Analysis

The table below summarizes the quantitative IR absorption bands, contrasting the fluorinated product against its conventional alternative.

Vibrational Mode	Ethyl 3-aminocrotonate (EAC)	Ethyl 3-amino-4,4,4-trifluorocrotonate (F-EAC)	Mechanistic Causality for Shift
Stretch	3337 – 3452 cm⁻¹[2]	3380 – 3560 cm⁻¹[3]	inductive withdrawal alters H-bonding and increases N-H polarity.
Stretch	1695 – 1716 cm⁻¹[2],[1]	1690 cm⁻¹[3]	Reduced N-lone pair resonance alters bond order.
Stretch	1621 – 1660 cm⁻¹[2],[1]	1660 cm⁻¹[3]	Inductive effect stiffens the conjugated alkene backbone.
Stretch	Absent	1100 – 1300 cm⁻¹ (Strong)[4]	Direct vibration of the trifluoromethyl group.

Experimental Protocols: Self-Validating ATR-FTIR Workflow

To ensure absolute data integrity and trustworthiness, I mandate a self-validating Attenuated Total Reflectance (ATR) FT-IR workflow. This protocol eliminates spectral artifacts caused by atmospheric interference or sample degradation, ensuring the characteristic bands of the neat liquid[3] are accurately captured.

Step 1: Instrument Calibration & Background Validation

• Clean the ATR crystal (diamond or ZnSe) thoroughly with HPLC-grade isopropanol and allow it to evaporate completely.

• Acquire a background spectrum in ambient air (32 scans, 4 cm⁻¹ resolution).

• Self-Validation Check: Verify that the baseline is entirely flat and that atmospheric water vapor/CO₂ bands are successfully subtracted by the software before proceeding.

Step 2: Neat Liquid Application

• Using a clean glass Pasteur pipette, apply 1–2 drops of the neat liquid F-EAC (or EAC) directly onto the center of the ATR crystal.

• Ensure complete coverage of the active sensor area without introducing air bubbles, which can cause scattering and loss of signal intensity.

Step 3: Spectral Acquisition

• Record the IR spectrum from 4000 to 600 cm⁻¹ using 64 co-added scans. The higher scan count is critical to maximize the signal-to-noise ratio for the sharp

  stretching bands at 3380 and 3560 cm⁻¹.

Step 4: Deconvolution & Verification

• Process the raw spectrum using baseline correction and ATR correction algorithms (to account for depth of penetration variations at different wavelengths).

• Self-Validation Check: Immediately cross-reference the 1100–1300 cm⁻¹ region. If the intense

  stretching bands are absent or severely attenuated, the fluorinated product has either degraded or is mislabeled, and the batch should be quarantined.

Step-by-step ATR-FTIR experimental workflow for characterizing fluorinated amino crotonates.

References

• Google Patents - AU728589B2 - A method for preparing 3-amino substituted crotonates. Available at:[3]

• Hanoi University of Industry (HaUI) - Study on Factors Influencing Synthesis of Ethyl 3-Aminocrotonate. Available at:[Link][2]

• SciELO (J. Braz. Chem. Soc.) - On the One Pot Syntheses of Chromeno[4,3-b]pyridine-3-carboxylate. Available at: [Link][1]

Sources

• 1. scielo.br [scielo.br]
• 2. khcn.haui.edu.vn [khcn.haui.edu.vn]
• 3. AU728589B2 - A method for preparing 3-amino substituted crotonates - Google Patents [patents.google.com]
• 4. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]

Comparative Reactivity Guide: Ethyl 3-amino-4,4,4-trifluorocrotonate vs. Ethyl 4,4,4-trifluoroacetoacetate in Fluorinated Heterocycle Synthesis

Executive Summary

The incorporation of the trifluoromethyl (–CF

) group is a cornerstone strategy in modern drug development and agrochemical design, utilized to enhance metabolic stability, lipophilicity, and binding affinity. Two of the most critical building blocks for synthesizing CF -containing heterocycles are Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) and its vinylogous amide counterpart, Ethyl 3-amino-4,4,4-trifluorocrotonate (EATFC) .

While structurally similar, the substitution of a ketone oxygen for an amino group fundamentally alters their electronic landscapes. This guide objectively compares their reactivity profiles, providing researchers with the mechanistic insights and validated experimental protocols necessary to select the optimal precursor for targeted heterocyclic synthesis.

Structural & Electronic Divergence

The reactivity divergence between ETFAA and EATFC is rooted in their distinct electronic distributions:

• ETFAA (

  -Keto Ester): The strong electron-withdrawing nature of the –CF group (-I effect) renders the C3 ketone highly electrophilic. ETFAA exists predominantly in the enol form due to stabilizing intramolecular hydrogen bonding. It functions primarily as a 1,3-dielectrophile, making it a prime candidate for trapping binucleophiles (such as hydrazines or diamines) to form five- and six-membered rings [ETFAA Chirons, ResearchGate][1].

• EATFC (Vinylogous Amide/Enamine): Synthesized via the amination of ETFAA, EATFC features an amino group that donates electron density into the

  -system via resonance. This counteracts the electron-withdrawing effect of the –CF group, mitigating the electrophilicity of the -carbon while significantly enhancing the nucleophilicity of the -carbon and the nitrogen atom itself [BenchChem EATFC][2]. EATFC is strictly preferred when the nitrogen atom must be directly incorporated into the final heterocycle without competing oxygen-nucleophile side reactions.

Quantitative Reactivity & Yield Comparison

The following table summarizes the quantitative performance and reactivity profiles of both building blocks based on standard industrial and academic benchmarks.

Parameter	Ethyl 4,4,4-trifluoroacetoacetate (ETFAA)	Ethyl 3-amino-4,4,4-trifluorocrotonate (EATFC)
CAS Registry Number	372-31-6	372-29-2
Chemical Classification	Fluorinated -Keto Ester	Fluorinated Vinylogous Amide (Enamine)
Primary Electrophilic Center	C3 (Ketone Carbonyl)	C1 (Ester Carbonyl)
Primary Nucleophilic Center	C2 ( -Carbon, via enol)	N (Amino group) & C2 ( -Carbon)
Dominant Reaction Paradigm	Condensation with binucleophiles	N-Acylation/Alkylation followed by cyclization
Key Target Heterocycles	Pyrazoles, Pyrimidines, Coumarins	Pyrimidinediones, Quinolinones, Oxazines
Typical Yields (Optimized)	49–85% (Pyrazole synthesis)	85–88% (Pyrimidinedione synthesis)

Mechanistic Pathways & Target Scaffolds

ETFAA: Pyrazole Synthesis Pathway

ETFAA is routinely used to synthesize trifluoromethylated pyrazoles, which are prevalent in both pharmaceuticals and agrochemicals. The reaction with methylhydrazine proceeds via a hydrazone intermediate before cyclizing.

Fig 1: Reaction pathway of ETFAA with methylhydrazine to form a pyrazole scaffold.

EATFC: Pyrimidinedione Synthesis Pathway

EATFC is the critical precursor for pyrimidinedione-core herbicides like Tiafenacil and Saflufenacil. The pre-installed nitrogen acts as the primary nucleophile for acylation [CCS Publishing][3].

Fig 2: Base-promoted N-acylation and cyclization of EATFC to a pyrimidinedione.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems, explaining the causality behind each procedural choice.

Protocol 1: Synthesis of 1-Methyl-5-hydroxy-3-(trifluoromethyl)pyrazole from ETFAA

Reference Standard Yield: ~85% [Semantic Scholar][4].

• Initiation: Dissolve 1.0 eq of ETFAA in a polar protic solvent (water or ethanol).

  • Causality: Protic solvents stabilize the transition states during the condensation and facilitate the necessary proton transfer steps for dehydration.

• Nucleophilic Attack: Add 1.1 eq of methylhydrazine dropwise at 0–5 °C.

  • Causality: The highly electrophilic C3 ketone of ETFAA reacts violently with the more nucleophilic nitrogen of methylhydrazine. Strict thermal control prevents the formation of unwanted regioisomers and minimizes the volatilization of the hydrazine.

• Cyclization: Heat the mixture to reflux for 2 hours.

  • Causality: While the initial hydrazone intermediate forms rapidly, the subsequent intramolecular cyclization at the ester carbonyl requires thermal energy to overcome the activation barrier, driving off ethanol/water to form the stable aromatic pyrazole ring.

• Validation (Quality Control): Acidify the cooled mixture to precipitate the product. Analyze the isolated solid via

  F NMR and C NMR.

  • Self-Validation: A single sharp singlet at approximately -62 ppm in

    F NMR confirms successful CF incorporation. The absence of a downfield ketone signal (~190 ppm) in C NMR validates complete ring closure.

Protocol 2: Synthesis of a Pyrimidinedione Core from EATFC

Reference Standard Yield: ~88% [Google Patents][5].

• Deprotonation: Dissolve 1.0 eq of EATFC and 1.0 eq of an aryl carbamate (or chloroformate) in anhydrous DMF. Add 1.2 eq of Sodium Methoxide (NaOMe) at 0–5 °C.

  • Causality: The enamine nitrogen of EATFC has reduced nucleophilicity due to conjugation with the ester. NaOMe deprotonates the amine, generating a highly reactive nitrogen anion. DMF (a polar aprotic solvent) leaves this anion unsolvated, maximizing its reactivity toward the electrophile.

• N-Acylation: Stir the mixture for 30 minutes at low temperature to form the intermediate urea derivative.

  • Causality: Maintaining a low temperature prevents premature, uncontrolled side reactions or degradation of the highly reactive anion.

• Intramolecular Condensation: Elevate the temperature to 100 °C for 8–10 hours.

  • Causality: The intermediate urea is relatively stable. Extended heating is required to force the intramolecular nucleophilic attack of the newly formed amide onto the ester carbonyl, expelling the alkoxide leaving group to finalize the pyrimidinedione ring.

• Validation (Quality Control): Quench the reaction with water to crystallize the product, then filter.

  • Self-Validation: LC-MS analysis must show the complete disappearance of the EATFC mass ([M+H]

    184). Furthermore, H NMR will confirm the loss of the characteristic broad singlet of the starting material, verifying complete conversion and cyclization.

References

• BenchChem. "Ethyl 4,4,4-trifluoroacetoacetate | 372-31-6". 6

• BenchChem. "Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2". 2

• Semantic Scholar. "Synthesis and bioactivities of novel trifluoromethylated pyrazole oxime ether derivatives containing a pyridyl moiety". 4

• Chinese Chemical Society (CCS) Publishing. "Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation". 3

• PMC / NIH. "Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity". 7

• ResearchGate. "Ethyl4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-

  -amino acid series".1

• Google Patents. "Preparation method of saflufenacil intermediate". 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 3. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. CN112574126A - Preparation method of saflufenacil intermediate - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking synthetic routes for trifluoromethylated pyrazoles

Benchmarking Synthetic Routes for Trifluoromethylated Pyrazoles: A Comprehensive Guide for Drug Development

Trifluoromethylated (CF3) pyrazoles are privileged pharmacophores in medicinal chemistry and agrochemical development. The strategic incorporation of the CF3 group significantly enhances a molecule's metabolic stability, lipophilicity, and target binding affinity. This structural motif is the core of several blockbuster therapeutics, including the selective COX-2 inhibitor celecoxib, the factor Xa inhibitor razaxaban, and the antitumoral agent SC-560[1][2].

Despite their immense utility, the synthesis of CF3-pyrazoles—particularly achieving precise regiocontrol and late-stage functionalization—remains a persistent challenge[3]. As a Senior Application Scientist, I have structured this guide to benchmark the three primary synthetic paradigms: classical condensation, [3+2] cycloaddition, and direct late-stage trifluoromethylation. By examining the causality behind reaction conditions and providing self-validating protocols, this guide aims to empower your synthetic workflows.

Mechanistic Overview & Route Selection

Overview of the three primary synthetic strategies for accessing CF3-pyrazoles.

Condensation of 1,3-Dicarbonyls/Ynones with Hydrazines

The most widely adopted industrial approach involves the cyclocondensation of CF3-1,3-diketones or CF3-ynones with aryl or alkyl hydrazines[3][4].

• The Causality of Regioselectivity: The inherent flaw of this route is the frequent formation of inseparable mixtures of 3-CF3 and 5-CF3 regioisomers due to the competing electrophilicity of the unsymmetrical dicarbonyl centers[3][4]. Regioselectivity can be strictly controlled by the solvent environment. Highly polar protic solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) strongly hydrogen-bond with the carbonyl oxygen, altering its electrophilicity and favoring the 3-CF3 isomer. Conversely, polar aprotic solvents like DMSO coordinate differently with the intermediates, preferentially yielding the 5-CF3 isomer[4][5]. Furthermore, utilizing Lewis acid catalysis (e.g., AgOTf) specifically activates the alkyne moiety of CF3-ynones, directing the initial nucleophilic attack of the hydrazine to guarantee >99% regioselectivity for the 3-CF3 pyrazole[2][5].

[3+2] Cycloaddition Strategies

This approach constructs the pyrazole core via the concerted cycloaddition of 1,3-dipoles (such as diazo compounds or nitrile imines) with CF3-alkynes or electron-deficient alkenes[2][3].

• The Causality of Functional Group Tolerance: Because the reaction proceeds through a concerted pericyclic mechanism rather than stepwise nucleophilic attacks, it avoids the harsh acidic or basic conditions required for condensation. This makes it the superior choice for substrates bearing sensitive functional groups. However, the inherent instability and safety concerns of handling certain dipole precursors (like diazoalkanes) limit its operational scalability[2].

Direct Late-Stage C-H Trifluoromethylation

For advanced drug candidates, building the pyrazole ring de novo is highly inefficient. Direct C-H trifluoromethylation of pre-formed pyrazoles using the Langlois reagent (CF3SO2Na) under copper-mediated or photoredox conditions offers a transformative late-stage alternative[1].

• The Causality of Radical Generation: The Langlois reagent is an inexpensive, bench-stable CF3 source. When oxidized by a persulfate initiator (e.g., (NH4)2S2O8), it generates an electrophilic CF3 radical. The addition of copper (CuSO4) is critical; it stabilizes the radical intermediate and facilitates the C-H abstraction on the electron-rich pyrazole ring, allowing the functionalization to proceed smoothly at room temperature without over-oxidation[1].

Quantitative Benchmarking

To objectively select the appropriate route for your campaign, consult the performance metrics summarized below:

Synthetic Route	Typical Yield	Regioselectivity Control	Functional Group Tolerance	Scalability	Primary Limitation
Condensation	60–99%	Moderate to High (Requires specific solvents/catalysts)	Moderate	High (Industrial standard)	Formation of regioisomer mixtures without optimization
[3+2] Cycloaddition	50–85%	High (Inherent to dipole geometry)	High	Moderate	Requires unstable/hazardous dipole precursors
Direct C-H CF3	40–75%	Moderate (Depends on existing ring substitution)	High	Low to Moderate	Susceptible to radical side-reactions or over-trifluoromethylation

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems, ensuring that intermediate checkpoints confirm the reaction's trajectory before proceeding to isolation.

Workflow for the copper-mediated late-stage radical trifluoromethylation of pyrazoles.

Protocol A: AgOTf-Catalyzed Regioselective Condensation (Targeting 3-CF3 Pyrazoles)[2][5]

Use this protocol when building the pyrazole core from scratch and absolute 3-CF3 regioselectivity is required.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the CF3-ynone (1.0 mmol) and the aryl hydrazine (1.1 mmol) in anhydrous dichloroethane (DCE, 5.0 mL).

• Catalyst Addition: Add Silver Trifluoromethanesulfonate (AgOTf, 5 mol%) in one portion. Causality check: The solution may slightly darken as the silver coordinates with the alkyne π-system.

• Reaction & Validation: Stir the mixture at 80 °C. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The disappearance of the ynone spot (typically within 2–4 hours) validates complete cyclization.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract with dichloromethane (3 × 10 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to isolate the pure 3-CF3 pyrazole.

Protocol B: Copper-Mediated Late-Stage Trifluoromethylation[1]

Use this protocol for the direct diversification of complex, pre-existing pyrazole scaffolds.

• Substrate Charging: To a reaction vial, add the pyrazole substrate (0.50 mmol, 1.0 equiv), sodium trifluoromethanesulfinate (Langlois reagent, CF3SO2Na, 234 mg, 1.50 mmol, 3.0 equiv), and CuSO4·5H2O (25 mg, 0.10 mmol, 0.20 equiv).

• Solvation: Add a solvent mixture of DMSO (2 mL) and deionized water (0.8 mL). Stir briefly to ensure complete dissolution of the metal salts. Causality check: Water is essential to solubilize the persulfate initiator and the Langlois reagent, while DMSO dissolves the organic pyrazole.

• Radical Initiation: Slowly add ammonium persulfate ((NH4)2S2O8, 570 mg, 2.50 mmol, 5.0 equiv) in small portions at room temperature to prevent rapid thermal runaway from the exothermic radical generation.

• Validation: Stir at room temperature for 16 hours. Validate reaction completion using Liquid Chromatography-Mass Spectrometry (LC-MS). Look for the mass shift of +68 Da (addition of CF3 minus one proton).

• Isolation: Dilute with EtOAc, wash extensively with brine to remove DMSO and inorganic salts, dry the organic layer, and purify via automated flash chromatography.

References

• Synthesis of polyfluorinated aza-heterocycles based on fluorine-bearing enones and ynones - RSC Advances -[Link]

• Mild and regioselective synthesis of 3-CF3-pyrazoles via AgOTf catalyzed reaction of CF3-ynones with hydrazines - ResearchGate -[Link]

• Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds - ACS Omega -[Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC -[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

GC-MS Validation Protocols for Fluorinated Ester Intermediates: A Comparative Guide

Fluorinated ester intermediates are linchpins in the synthesis of modern pharmaceuticals, frequently used to impart enhanced metabolic stability, lipophilicity, and target binding affinity to active pharmaceutical ingredients (APIs). However, their analysis presents a unique set of chromatographic challenges. Their high volatility, strong localized dipole moments, and susceptibility to hydrolysis demand rigorous analytical controls.

As a Senior Application Scientist, I approach Gas Chromatography-Mass Spectrometry (GC-MS) method development not as a series of isolated parameters, but as a holistic, self-validating system. This guide provides an objective comparison of column chemistries and outlines a robust validation protocol aligned with the latest 1 [1].

Column Chemistry Comparison: Dispersive vs. Dipole-Dipole Interactions

Standard GC-MS protocols often default to 5% phenyl-methylpolysiloxane columns (e.g., DB-5ms or Rxi-5ms). While excellent for general organic analysis, these non-polar phases rely primarily on dispersive (Van der Waals) forces for analyte retention [2].

Fluorinated esters possess highly electronegative fluorine atoms that create strong dipoles. When injected onto a standard non-polar column, these compounds exhibit poor retention—often co-eluting with the solvent front or early matrix interferences—and display significant peak tailing due to secondary interactions with active sites in the column or inlet liner.

To resolve this, we must shift the chromatographic causality. By utilizing a mid-polar trifluoropropyl-methylpolysiloxane phase (e.g., Rtx-200 or DB-200), we leverage stationary phase selectivity. The trifluoropropyl groups interact with the fluorinated analytes via strong dipole-dipole interactions . This specific retention mechanism pulls the fluorinated esters away from non-fluorinated hydrocarbon interferences, drastically improving resolution and peak symmetry.

Table 1: Chromatographic Performance Comparison for Target Fluorinated Esters

Performance Metric	5% Phenyl-methylpolysiloxane (Standard)	Trifluoropropyl-methylpolysiloxane (Optimized)	Analytical Impact
Retention Mechanism	Dispersive (Van der Waals)	Dipole-Dipole (Fluorine specific)	Determines selectivity
Retention Time (min)	2.45	4.82	Moves analyte away from solvent front
Peak Asymmetry ( )	1.85 (Severe Tailing)	1.05 (Symmetrical)	Improves integration accuracy
Resolution ( )	1.2 (Co-elution risk)	3.4 (Baseline resolved)	Ensures specificity per ICH guidelines
Signal-to-Noise (10 ppm)	3:1	25:1	Lowers Limit of Quantitation (LOQ)

Self-Validating Experimental Protocol (ICH Q2(R2) Aligned)

The modernized ICH Q2(R2) framework emphasizes a lifecycle approach to analytical validation, requiring methods to be scientifically justified and intrinsically robust [1]. To meet these standards, the protocol below incorporates a Stable Isotope Labeled Internal Standard (SIL-IS) to create a self-validating system that automatically corrects for evaporative losses or matrix suppression.

Step 1: Sample Preparation & Internal Standardization

• Action : Dilute the fluorinated ester intermediate in an anhydrous, aprotic solvent (e.g., methyl tert-butyl ether, MTBE) [3].

• Causality : Fluorinated esters are highly susceptible to nucleophilic attack and hydrolysis. Protic solvents (like methanol) can cause transesterification. Anhydrous MTBE preserves the ester linkage.

• Self-Validation Mechanism : Spike the sample with a SIL-IS (e.g., a

  -labeled analogue) prior to any volumetric transfer. Because fluorinated esters are highly volatile, evaporative losses during handling are inevitable. The SIL-IS creates a self-validating loop: any physical loss of the analyte is mirrored by the IS, ensuring the final MS response ratio remains perfectly accurate regardless of operator handling.

Step 2: GC-MS Instrumental Method

• Action : Set the GC inlet to 200°C with a 10:1 split ratio. Use a constant flow of Helium at 1.0 mL/min.

• Causality : Fluorinated esters can be thermally labile. Standard inlet temperatures (250°C+) can induce thermal degradation or cleavage of the ester bond. A lower temperature of 200°C ensures complete volatilization without degradation. The split injection prevents column overloading, which exacerbates peak tailing for highly electronegative compounds.

Step 3: ICH Q2(R2) Validation Execution

• Specificity : Analyze matrix blanks against spiked samples. The dipole-dipole interactions of the trifluoropropyl column ensure no matrix peaks elute within

  minutes of the target analyte.

• Linearity & Range : Evaluate a 6-point calibration curve from 10% to 150% of the nominal concentration. The self-validating SIL-IS ratio must yield a coefficient of determination (

  ) .

• Accuracy & Precision : Perform recovery experiments at 50%, 100%, and 150% levels in triplicate. The system is considered validated when the relative standard deviation (%RSD) is

  .

Validation Workflow Visualization

Fig 1: GC-MS self-validating workflow for fluorinated esters aligned with ICH Q2(R2).

References

• ICH Q2(R2)
• Guide to GC Column Selection and Optimizing Separations Source: Restek Resource Hub URL
• GC-MS Sample Preparation Requirements Source: Organomation Analytical Guides URL

Sources

• 1. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

Ethyl 3-amino-4,4,4-trifluorocrotonate proper disposal procedures

As a Senior Application Scientist, I recognize that handling fluorinated building blocks like Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS: 372-29-2) requires a rigorous, mechanistic approach to laboratory safety. Widely utilized in medicinal chemistry and agrochemical development, this compound’s trifluoromethyl group enhances metabolic stability in target drug molecules but introduces highly specific disposal and handling challenges (1[1]).

This guide provides a self-validating operational and disposal framework. We will not merely outline the "how," but strictly define the "why" behind each procedural choice to ensure absolute safety and regulatory compliance.

Quantitative Hazard Assessment

To safely manage the lifecycle of Ethyl 3-amino-4,4,4-trifluorocrotonate, we must first understand its physicochemical vulnerabilities. The following table synthesizes its critical safety metrics:

Property / Hazard	Value / Classification	Mechanistic Rationale & Operational Implication
Molecular Weight	183.13 g/mol	Low molecular weight contributes to volatility, necessitating strict negative-pressure handling.
Flash Point	65 °C (149 °F)	Classified as a combustible liquid. Must be stored under inert gas and strictly isolated from ignition sources (2[2]).
Acute Toxicity	Category 4 (Oral, Dermal, Inhalation)	The lipophilic CF3 group allows the compound to readily cross biological membranes, requiring robust barrier PPE (3[3]).
Irritation Profile	Skin Irrit. 2 / Eye Irrit. 2A	Causes serious mucosal and dermal irritation; necessitates chemical-resistant gloves and face shields (4[4]).
Thermal Decomposition	HF, NOx, CO, CO2	Extreme heat or combustion cleaves the C-F bonds, generating highly toxic, corrosive Hydrogen Fluoride (HF) gas (5[5]).

Operational Plan: Routine Handling Protocol

Mechanistic Rationale: The compound's volatility and its potential to release gaseous hydrogen fluoride (HF) upon thermal degradation dictate that all handling must occur under negative pressure with specialized filtration.

Step-by-Step Methodology:

• Environmental Control: Conduct all transfers within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood.

  • Validation Step: Verify the inward airflow velocity is ≥ 100 fpm using an anemometer before unsealing the primary container.

• PPE Donning: Equip standard chemical-resistant nitrile gloves (double-gloved), a lab coat, and tight-fitting safety goggles. If handling outside a hood is unavoidable due to equipment constraints, utilize a respirator equipped with an ABEK filter (EN14387) (2[2]).

  • Causality: The ABEK filter specifically traps acidic and halogenated organic vapors, preventing inhalation of the fluorinated ester.

• Inert Atmosphere Transfer: Purge the reaction vessel with Nitrogen or Argon before introducing the compound.

  • Causality: Minimizing oxygen and ambient moisture prevents the gradual hydrolysis of the ester moiety and mitigates combustion risks (3[3]).

Immediate Spill Containment & Cleanup Protocol

Mechanistic Rationale: In the event of a spill, the primary objective is to arrest vaporization and prevent the compound from entering aqueous waste streams, where its lipophilicity makes it difficult to remediate.

Step-by-Step Methodology:

• Immediate Isolation: Evacuate personnel from the immediate vicinity and maximize fume hood exhaust rates.

  • Validation Step: Use a volatile organic compound (VOC) photoionization detector (PID) to confirm vapor levels are safe before re-entry.

• Inert Absorption: Cover the spill entirely with an inert, non-combustible absorbent such as dry sand or vermiculite (6[6]).

  • Causality: Avoid combustible absorbents (like sawdust). Because the compound is a combustible liquid, mixing it with organic absorbents creates a highly flammable matrix.

• Mechanical Collection: Using non-sparking tools, sweep the absorbed mixture into a high-density polyethylene (HDPE) or lined metal container.

  • Validation Step: Inspect the spill zone with pH test strips moistened with distilled water to ensure no residual acidic/amine residue remains.

• Surface Decontamination: Wash the affected area with copious amounts of soap and water, collecting all rinsate as hazardous waste (4[4]).

Final Waste Segregation & Disposal Plan

Mechanistic Rationale: Ethyl 3-amino-4,4,4-trifluorocrotonate must never be introduced into standard municipal drains. Standard biological wastewater treatment plants cannot process its fluorinated backbone, and its decomposition profile includes HF and NOx (5[5]).

Step-by-Step Methodology:

• Waste Segregation: Strictly isolate the collected waste from strong oxidizing agents, strong acids, and strong bases (3[3]).

  • Causality: Admixture with strong acids or bases can catalyze exothermic hydrolysis of the ester, potentially pressurizing the waste container and causing a rupture.

• Aqueous Pre-Treatment (If Applicable): If the compound is suspended in an aqueous waste stream, treat and neutralize it by slurrying in water and neutralizing with a suitable dilute acid (7[7]).

  • Causality: Neutralizing the basic amino group converts the compound into a more water-soluble, less volatile salt, stabilizing it for transport.

• Labeling and Storage: Seal the container tightly and label it clearly as "Halogenated Organic Waste - Combustible." Store in a cool, dark, well-ventilated hazardous waste accumulation area away from direct sunlight.

• Licensed Incineration: Transfer the waste to an approved, licensed hazardous waste disposal facility (4[4]).

  • Validation Step: Ensure the selected facility is explicitly equipped with an alkaline scrubber system. This is a non-negotiable requirement to neutralize the Hydrogen Fluoride (HF) gas generated during the thermal destruction of trifluoromethylated compounds.

Workflow Visualization

Workflow for the safe containment, collection, and disposal of fluorinated organic chemical waste.

References

• BenchChem. "Proper Disposal of Ethyl 3-amino-4,4,4-trifluorocrotonate: A Guide for Laboratory Professionals." 1

• Apollo Scientific. "Ethyl 3-amino-4,4,4-trifluorocrotonate - Safety Data Sheet." 7

• Fisher Scientific. "SAFETY DATA SHEET - Ethyl 3-amino-4,4,4-trifluorocrotonate." 3

• Thermo Fisher Scientific. "SAFETY DATA SHEET - Ethyl 3-amino-4,4,4-trifluorocrotonate." 5

• TCI Chemicals. "SAFETY DATA SHEET - Ethyl 3-Amino-4,4,4-trifluorocrotonate."4

• Sigma-Aldrich. "Ethyl 3-amino-4,4,4-trifluorocrotonate 96 372-29-2." 2

• Key Organics. "Safety Data Sheet - Ethyl 3-amino-4,4,4-trifluorocrotonate." 6

Sources

• 1. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 2. Ethyl 3-amino-4,4,4-trifluorocrotonate 96 372-29-2 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. staging.keyorganics.net [staging.keyorganics.net]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Navigating the Safe Handling of Ethyl 3-amino-4,4,4-trifluorocrotonate: A Comprehensive Guide for Laboratory Professionals

Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS No. 372-29-2) is a valuable building block in the synthesis of novel pharmaceutical compounds and other advanced materials. Its unique trifluoromethyl group imparts desirable properties to target molecules, making it a frequently used reagent in modern drug development and chemical research. However, the same reactivity that makes this compound useful also necessitates a thorough understanding and implementation of rigorous safety protocols. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of Ethyl 3-amino-4,4,4-trifluorocrotonate, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment: Understanding the Compound

A comprehensive risk assessment is the cornerstone of safe laboratory practice. Ethyl 3-amino-4,4,4-trifluorocrotonate is classified as a hazardous substance, and a detailed understanding of its properties is crucial before any handling.[1][2][3]

GHS Hazard Classification:

• Acute Toxicity (Oral, Dermal, Inhalation): Category 4 - Harmful if swallowed, in contact with skin, or if inhaled.[1][4]

• Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[2][5]

• Serious Eye Damage/Eye Irritation: Category 2A/2 - Causes serious eye irritation.[3][4][5]

• Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory irritation.[3]

• Flammable Liquids: Category 4 - Combustible liquid.[1]

Physical and Chemical Properties
Appearance	Colourless liquid or white solid[6]
Molecular Formula	C6H8F3NO2[5]
Molecular Weight	183.13 g/mol [4][7]
Boiling Point	83 °C at 15 mm Hg[6]
Flash Point	65 °C (149 °F) - closed cup
Density	1.245 g/mL at 25 °C[6]

The primary routes of exposure are inhalation of vapors, skin contact, eye contact, and ingestion.[1] The presence of the trifluoromethyl group means that thermal decomposition can release highly toxic and corrosive gases, including hydrogen fluoride (HF).[1]

Personal Protective Equipment (PPE): A Multi-tiered Approach to Safety

The selection of appropriate PPE is not a one-size-fits-all approach. It must be tailored to the specific procedure and the scale of the operation. The following decision tree provides a logical framework for selecting the necessary level of protection.

Caption: Step-by-step workflow for safe handling.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS). [1][2][3][5] * Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment, including glassware, stir bars, and quench solutions.

  • Prepare a designated, labeled waste container for halogenated organic waste.

• Donning PPE:

  • Based on your risk assessment (see PPE decision tree), don the appropriate personal protective equipment.

• Handling and Dispensing:

  • Conduct all manipulations of the compound within the fume hood. [7] * When transferring or weighing, do so slowly to prevent splashing or aerosolization.

  • Keep the container tightly sealed when not in use. [2][3]

• Reaction and Workup:

  • Be mindful of potential exothermic reactions and have a cooling bath readily available.

  • Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing agents. [1] * Upon completion, carefully quench any unreacted reagents before proceeding with the workup.

• Decontamination and Cleanup:

  • Wipe down the work surface in the fume hood with an appropriate solvent.

  • Decontaminate all glassware before removing it from the fume hood.

  • Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly after handling. [1][2]

Emergency Response Plan: Be Prepared

In the event of an emergency, a swift and informed response is critical.

Spill Response:

• Minor Spill (in fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbent material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent.

• Major Spill (outside fume hood):

  • Evacuate the immediate area and alert others.

  • If safe to do so, close the door to the laboratory.

  • Contact your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [2]* Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists. [2]* Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention. [2][3]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [1][8] Fire Response:

• This compound is a combustible liquid. [1]* Use a dry chemical, carbon dioxide, or foam extinguisher. [2]* Firefighters should wear self-contained breathing apparatus (SCBA) due to the risk of hazardous decomposition products like hydrogen fluoride. [1]

Waste Disposal: Responsible Stewardship

Proper disposal of Ethyl 3-amino-4,4,4-trifluorocrotonate and associated waste is a legal and ethical responsibility.

• Waste Segregation: All waste containing this compound, including contaminated consumables and cleanup materials, must be collected in a dedicated, labeled hazardous waste container for halogenated organic compounds. Do not mix with other waste streams.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards.

• Disposal Pathway: Dispose of the waste through your institution's environmental health and safety office or a licensed hazardous waste disposal company. [3][5]Adhere to all local, state, and federal regulations.

By integrating these safety protocols into your daily laboratory operations, you can confidently and safely utilize Ethyl 3-amino-4,4,4-trifluorocrotonate in your research endeavors, fostering a culture of safety and scientific excellence.

References

• Ethyl 3-amino-4,4,4-trifluorocrotonate | C6H8F3NO2 | CID 5702529. PubChem. [Link]

• MATERIAL SAFETY DATA SHEET - Ethyl-3-Aminocrotonate. Godavari Biorefineries Ltd. [Link]

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• 4. Ethyl 3-amino-4,4,4-trifluorocrotonate | C6H8F3NO2 | CID 5702529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Ethyl 3-amino-4,4,4-trifluorocrotonate CAS#: 372-29-2 [m.chemicalbook.com]
• 7. Ethyl 3-amino-4,4,4-trifluorocrotonate | 372-29-2 | Benchchem [benchchem.com]
• 8. godavaribiorefineries.com [godavaribiorefineries.com]